Levo Mepromazine-d3

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of Levo Mepromazine-d3, a deuterated analog of the phenothiazine (B1677639) antipsychotic Levo Mepromazine. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical characteristics, analytical methodologies, and its role in understanding key signaling pathways.

Core Chemical Properties

Levo Mepromazine-d3 is a stable, isotopically labeled form of Levo Mepromazine, where three hydrogen atoms have been replaced with deuterium (B1214612). This substitution imparts a higher molecular weight, making it an ideal internal standard for quantitative bioanalytical assays, particularly those employing mass spectrometry.

Property	Value	Source
Molecular Formula	C₁₉H₂₁D₃N₂OS	[1]
Molecular Weight	331.49 g/mol	[1]
Alternate Names	(R)-2-Methoxy-N,N,β-trimethyl-10H-phenothiazine-10-propanamine-d3; 2-Methoxytrimeprazine-d3	[1]
Unlabeled CAS Number	60-99-1	[1]

Property of Levo Mepromazine Maleate	Value	Source
Appearance	White crystals or crystalline powder	[2]
Melting Point	184 - 190°C (with decomposition)
Solubility	Freely soluble in acetic acid; soluble in chloroform; sparingly soluble in methanol (B129727); slightly soluble in ethanol; very slightly soluble in water; practically insoluble in diethyl ether.

Synthesis and Spectroscopic Characterization

The synthesis of deuterated phenothiazine analogs like Levo Mepromazine-d3 typically involves the introduction of deuterium atoms at specific molecular positions. A common strategy is the reduction of suitable amide or imide precursors using a deuterated reducing agent, such as lithium aluminum deuteride (B1239839). This method allows for the precise placement of deuterium labels. For instance, in the synthesis of related deuterated phenothiazines, lithium aluminum deuteride has been used to reduce an amide to introduce a dideuterated methylene (B1212753) group or to reduce an imide to create a deuterated piperazine (B1678402) ring.

While a specific, detailed protocol for the synthesis of Levo Mepromazine-d3 is not publicly available, a general workflow can be inferred from established methods for synthesizing deuterated phenothiazines.

A generalized workflow for the synthesis of deuterated phenothiazines.

Spectroscopic analysis is crucial for confirming the identity and purity of Levo Mepromazine-d3. Mass spectrometry would confirm the increased molecular weight due to deuterium incorporation, while Nuclear Magnetic Resonance (NMR) spectroscopy would verify the specific location of the deuterium atoms.

Experimental Protocols: Analytical Methodology

Levo Mepromazine-d3 is primarily utilized as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination of Levo Mepromazine in biological matrices.

Sample Preparation

A robust sample preparation method is essential for accurate quantification. For the analysis of Levo Mepromazine in human plasma, a solid-phase extraction (SPE) protocol is often employed.

Protocol: Solid-Phase Extraction (SPE) of Levo Mepromazine from Human Plasma

• To 500 µL of a plasma sample, add 20 µL of the internal standard working solution (Levo Mepromazine-d3 in a suitable solvent).

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol, followed by 1 mL of distilled water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of a 5% methanol in distilled water solution.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following provides a foundational LC-MS/MS method for the analysis of Levo Mepromazine, for which Levo Mepromazine-d3 would serve as the internal standard.

Parameter	Condition	Source
Chromatographic Column	C18 analytical column (e.g., 50 mm x 2.1 mm, 5 µm)
Mobile Phase A	2 mM Ammonium Formate in Water, pH 2.7
Mobile Phase B	Acetonitrile
Flow Rate	800 µL/min
Injection Volume	20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

Gradient Elution Program:

A typical gradient would start with a high percentage of aqueous mobile phase (A) and ramp up to a high percentage of organic mobile phase (B) to elute the analyte and internal standard.

Workflow for the quantitative analysis of Levo Mepromazine using LC-MS/MS.

Signaling Pathways

Levo Mepromazine exerts its pharmacological effects by acting as an antagonist at a variety of neurotransmitter receptors. The use of Levo Mepromazine-d3 in pharmacokinetic and metabolic studies helps to elucidate the in vivo behavior of the drug, which is crucial for understanding its engagement with these target receptors and the resulting downstream signaling cascades.

Dopamine (B1211576) D2 Receptor Signaling (Gαi-coupled)

Levo Mepromazine is an antagonist at dopamine D2 receptors, which are coupled to the inhibitory G-protein, Gαi. This antagonism is central to its antipsychotic effects.

Antagonism of the Dopamine D2 receptor signaling pathway by Levo Mepromazine.

Serotonin (B10506) 5-HT2A Receptor Signaling (Gαq-coupled)

Antagonism at serotonin 5-HT2A receptors, which are coupled to Gαq, is another key mechanism of action for Levo Mepromazine, contributing to its antipsychotic and other effects.

Antagonism of the Serotonin 5-HT2A receptor signaling pathway by Levo Mepromazine.

Histamine (B1213489) H1 Receptor Signaling (Gαq-coupled)

Levo Mepromazine is a potent antagonist of histamine H1 receptors, which are also coupled to Gαq. This action is responsible for its sedative effects.

Antagonism of the Histamine H1 receptor signaling pathway by Levo Mepromazine.

Alpha-1 Adrenergic Receptor Signaling (Gαq-coupled)

Antagonism of alpha-1 adrenergic receptors, another Gαq-coupled receptor family, contributes to some of the cardiovascular side effects of Levo Mepromazine, such as orthostatic hypotension.

Antagonism of the Alpha-1 Adrenergic receptor signaling pathway by Levo Mepromazine.

References

• 1. scbt.com [scbt.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

An In-depth Technical Guide to the Synthesis and Characterization of Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Levo Mepromazine-d3, a deuterated analog of the phenothiazine (B1677639) antipsychotic, Levo Mepromazine. This document details a plausible synthetic pathway, experimental protocols, and analytical characterization methods relevant to researchers and professionals in drug development and medicinal chemistry. Levo Mepromazine-d3 is primarily utilized as an internal standard in quantitative analytical studies, such as mass spectrometry-based assays, for the accurate determination of Levo Mepromazine in biological matrices.

Synthesis of Levo Mepromazine-d3

The synthesis of Levo Mepromazine-d3 involves a multi-step process, beginning with the preparation of two key precursors: 2-methoxyphenothiazine (B126182) and a deuterated side chain, 3-(dimethylamino-d3)-2-methylpropyl chloride. The final step involves the condensation of these two intermediates.

Synthesis of Precursor 1: 2-Methoxyphenothiazine

The synthesis of 2-methoxyphenothiazine can be achieved through a cyclization reaction. One common method involves the reaction of resorcinol (B1680541) and aniline (B41778) to form 3-hydroxydiphenylamine (B363952), followed by methylation and subsequent cyclization with sulfur.[1][2]

Experimental Protocol: Synthesis of 2-Methoxyphenothiazine

• Step 1: Synthesis of 3-Hydroxydiphenylamine: A mixture of resorcinol and aniline is heated in the presence of a catalyst, such as p-toluenesulfonic acid, to undergo a dehydration and amination reaction.

• Step 2: Methylation: The resulting 3-hydroxydiphenylamine is dissolved in a suitable solvent, and a methylating agent is added in the presence of a base to yield 3-methoxydiphenylamine (B94031).

• Step 3: Cyclization: 3-methoxydiphenylamine is reacted with sulfur in a high-boiling point solvent, with a catalytic amount of iodine, to induce a ring-closing reaction, forming 2-methoxyphenothiazine.[1]

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield pure 2-methoxyphenothiazine.

Synthesis of Precursor 2: 3-(dimethylamino-d3)-2-methylpropyl chloride

The deuterated side chain can be synthesized starting from 3-amino-2-methyl-1-propanol, which undergoes deuteromethylation followed by chlorination. The deuterium (B1214612) atoms are introduced via a deuterated methylating agent.

Experimental Protocol: Synthesis of 3-(dimethylamino-d3)-2-methylpropyl chloride

• Step 1: Deuteromethylation of 3-amino-2-methyl-1-propanol: 3-amino-2-methyl-1-propanol is reacted with a deuterated methylating agent, such as deuterated methyl iodide (CD3I) or deuterated formaldehyde (B43269) in the presence of a reducing agent (Eschweiler-Clarke reaction), to yield 3-(N,N-di(trideuteromethyl)amino)-2-methyl-1-propanol.

• Step 2: Chlorination: The resulting deuterated amino alcohol is then treated with a chlorinating agent, such as thionyl chloride (SOCl2), to convert the hydroxyl group to a chloride, yielding 3-(dimethylamino-d3)-2-methylpropyl chloride.[3] This is typically handled as its hydrochloride salt for improved stability.

Final Condensation Step: Synthesis of Levo Mepromazine-d3

The final step involves the N-alkylation of 2-methoxyphenothiazine with the deuterated side chain.

Experimental Protocol: Synthesis of Levo Mepromazine-d3

• Reaction Setup: 2-methoxyphenothiazine is dissolved in an appropriate aprotic solvent, such as toluene (B28343) or xylene.

• Deprotonation: A strong base, such as sodium amide (NaNH2) or sodium hydride (NaH), is added to the solution to deprotonate the nitrogen atom of the phenothiazine ring, forming a reactive anion.

• Alkylation: A solution of 3-(dimethylamino-d3)-2-methylpropyl chloride in the same solvent is added dropwise to the reaction mixture. The reaction is then heated to reflux for several hours to facilitate the nucleophilic substitution.

• Work-up and Purification: After the reaction is complete, the mixture is cooled and quenched with water. The organic layer is separated, washed, dried, and the solvent is removed under reduced pressure. The crude Levo Mepromazine-d3 is then purified using column chromatography or recrystallization to yield the final product.

The synthesis pathway is visualized in the following diagram:

Synthesis Pathway of Levo Mepromazine-d3.

Characterization of Levo Mepromazine-d3

The characterization of Levo Mepromazine-d3 is crucial to confirm its identity, purity, and isotopic enrichment. The primary analytical techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the structure of the molecule and the position of the deuterium labels.

• ¹H NMR: The proton NMR spectrum of Levo Mepromazine-d3 will be very similar to that of non-deuterated Levo Mepromazine, with the key difference being the absence of the signal corresponding to the N,N-dimethyl protons. This signal typically appears as a singlet in the upfield region of the spectrum. The integration of the remaining proton signals should be consistent with the structure.

• ¹³C NMR: The carbon NMR spectrum will show the signals for all the carbon atoms in the molecule. The carbon atoms of the deuterated methyl groups will exhibit a characteristic triplet multiplicity due to coupling with deuterium (spin I=1).

• ²H NMR: Deuterium NMR can be used to directly observe the deuterium signal and confirm the isotopic labeling.

Table 1: Predicted NMR Data for Levo Mepromazine-d3

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
¹H	6.8 - 7.2	m	Aromatic protons
¹H	3.8 - 4.0	m	-OCH₃, -NCH₂-
¹H	2.0 - 2.5	m	-CH(CH₃)-, -CH₂-
¹H	1.0 - 1.2	d	-CH(CH₃)-
¹³C	110 - 150	m	Aromatic carbons
¹³C	~55	s	-OCH₃
¹³C	~50-60	m	Aliphatic carbons
¹³C	~20-30	t	-N(CD₃)₂

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and isotopic enrichment of Levo Mepromazine-d3.

• Molecular Ion Peak: The molecular weight of Levo Mepromazine is 328.48 g/mol . With the incorporation of three deuterium atoms in place of three protons, the molecular weight of Levo Mepromazine-d3 is expected to be approximately 331.49 g/mol . The mass spectrum should show a prominent molecular ion peak ([M+H]⁺) at m/z 332.5.

• Isotopic Purity: The relative intensities of the molecular ion peaks corresponding to the unlabeled (d0) and various deuterated species can be used to determine the isotopic purity of the synthesized compound.

• Fragmentation Pattern: The fragmentation pattern of Levo Mepromazine-d3 in tandem mass spectrometry (MS/MS) will be similar to that of the unlabeled compound. A characteristic fragment ion for phenothiazines is the loss of the dimethylaminopropyl side chain. For Levo Mepromazine-d3, this would result in a fragment ion corresponding to the protonated 2-methoxyphenothiazine core. The fragment containing the deuterated dimethylamino group will be shifted by 3 mass units compared to the unlabeled compound.[4]

Table 2: Predicted Mass Spectrometry Data for Levo Mepromazine-d3

Parameter	Predicted Value
Molecular Formula	C₁₉H₂₁D₃N₂OS
Molecular Weight	331.49 g/mol
[M+H]⁺	m/z 332.5
Key Fragment Ion	m/z corresponding to [2-methoxyphenothiazine+H]⁺
Key Fragment Ion	m/z corresponding to [CH₂(CH₃)CHN(CD₃)₂]⁺

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the chemical purity of the synthesized Levo Mepromazine-d3.

Experimental Protocol: HPLC Analysis

• Column: A C8 or C18 reversed-phase column is typically used.

• Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol), run in either isocratic or gradient mode.

• Detection: UV detection at a wavelength of around 254 nm is suitable for phenothiazines.

• Purity Assessment: The purity of the sample is determined by the area percentage of the main peak in the chromatogram.

The following diagram illustrates a general workflow for the characterization of synthesized Levo Mepromazine-d3.

Characterization Workflow for Levo Mepromazine-d3.

Conclusion

This technical guide outlines a comprehensive approach to the synthesis and characterization of Levo Mepromazine-d3. The proposed synthetic route, leveraging established phenothiazine chemistry and specific deuteration techniques, provides a clear pathway for its preparation. The detailed characterization protocols, employing modern analytical techniques, are essential for ensuring the quality, identity, and isotopic enrichment of the final product. This information is intended to support researchers and scientists in the development and application of deuterated standards for advanced pharmaceutical analysis.

References

• 1. CN105418537A - Synthetic method of 2-methoxy phenothiazine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 4. Levomepromazine | C19H24N2OS | CID 72287 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pharmacokinetics of Levo Mepromazine-d3: An In-depth Technical Guide

A comprehensive review of the existing scientific literature reveals a significant gap in the specific pharmacokinetic data for Levo Mepromazine-d3. This deuterated form of Levo Mepromazine is consistently referenced as a tool for bioanalytical assays, primarily serving as an internal standard for the accurate quantification of Levo Mepromazine in biological matrices. Its utility in this context suggests that its physicochemical properties and, by extension, its pharmacokinetic profile, are nearly identical to the non-deuterated parent compound. However, dedicated studies detailing the absorption, distribution, metabolism, and excretion (ADME) of Levo Mepromazine-d3 are not publicly available.

This guide, therefore, focuses on the well-documented pharmacokinetics of Levo Mepromazine , providing a thorough overview for researchers, scientists, and drug development professionals. The information presented here is extrapolated to be largely representative of Levo Mepromazine-d3, with the understanding that subtle isotopic effects on metabolism may exist but have not been formally investigated.

Quantitative Pharmacokinetic Data of Levo Mepromazine

The following table summarizes the key pharmacokinetic parameters of Levo Mepromazine, compiled from various clinical studies. It is important to note the significant inter-individual variability in these values.

Parameter	Value	Reference
Bioavailability (Oral)	~50-60%	[1]
Time to Peak Plasma Concentration (Tmax)	1-3 hours (Oral), 0.5-1.5 hours (IM)	[2]
Half-life (t1/2)	15-78 hours	[3][4]
Volume of Distribution (Vd)	0.3-0.7 L/kg	[5]
Protein Binding	~90%	[5]
Metabolism	Extensively hepatic, primarily by CYP3A4	[5]
Elimination	Primarily as metabolites in urine and feces; <1% as unchanged drug	[1]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature for Levo Mepromazine are outlined below. These protocols provide a framework for designing future studies, including those that might investigate Levo Mepromazine-d3.

Bioavailability and Pharmacokinetic Study in Psychiatric Patients

• Study Design: Repeated administration of Levo Mepromazine tablets or syrup to psychiatric patients.[3][4]

• Subjects: 8 psychiatric patients.[3][4]

• Drug Administration: Repeated oral doses of Levo Mepromazine tablets or syrup.[3][4]

• Sample Collection: Plasma samples were collected at various time points after drug administration.[3][4]

• Analytical Method: Plasma levels of Levo Mepromazine and its sulfoxide (B87167) metabolite were measured using a validated chromatographic method.[3][4]

Metabolism Study in Healthy Volunteers

• Study Design: Single-dose administration to healthy male volunteers.[6]

• Subjects: Healthy male volunteers.[6]

• Drug Administration: A single 50 or 100 mg oral dose of Levo Mepromazine.[6]

• Sample Collection: Urine samples were collected for 24 hours.[6]

• Analytical Method: Urine samples were treated with β-glucuronidase, purified by solid-phase extraction, and analyzed by gas chromatography-mass spectrometry (GC-MS) to identify metabolites.[6]

Visualizations

The following diagrams illustrate key pathways and workflows related to the pharmacokinetics of Levo Mepromazine.

Caption: Experimental workflow for pharmacokinetic analysis.

Caption: Metabolic pathway of Levo Mepromazine.

Conclusion

While a dedicated and in-depth pharmacokinetic guide for Levo Mepromazine-d3 cannot be constructed from the currently available scientific literature, the extensive data on Levo Mepromazine provides a robust foundation for understanding its behavior in biological systems. The primary role of Levo Mepromazine-d3 as an internal standard in bioanalytical methods underscores its similarity to the parent compound. Future research is warranted to elucidate any potential kinetic isotope effects that may differentiate the pharmacokinetic profile of the deuterated form from its non-deuterated counterpart. Such studies would be invaluable for the drug development community and would allow for a more complete understanding of this important compound.

References

• 1. Levomepromazine - Wikipedia [en.wikipedia.org]
• 2. Metabolism of levomepromazine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. derangedphysiology.com [derangedphysiology.com]
• 6. Pharmacokinetics and relative bioavailability of levomepromazine after repeated administration of tablets and syrup - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Metabolic Pathways of Levomepromazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document focuses on the metabolic pathways of levomepromazine (B1675116). The deuterated form, Levo Mepromazine-d3, is often used as an internal standard in analytical assays. While its metabolic pathways are expected to be qualitatively similar to those of levomepromazine, the rates of metabolism may differ due to the kinetic isotope effect. No specific studies on the metabolic pathways of Levo Mepromazine-d3 were identified in the public domain at the time of this writing.

Introduction

Levomepromazine, also known as methotrimeprazine, is a phenothiazine (B1677639) derivative with antipsychotic, analgesic, and antiemetic properties.[1] Understanding its metabolic fate is crucial for optimizing its therapeutic use, predicting drug-drug interactions, and ensuring patient safety. This technical guide provides a comprehensive overview of the metabolic pathways of levomepromazine, supported by quantitative data, detailed experimental protocols, and visual diagrams.

Metabolic Pathways of Levomepromazine

Levomepromazine undergoes extensive metabolism in the liver, primarily through oxidation and demethylation reactions. The major metabolic pathways are N-demethylation of the side chain and 5-sulfoxidation of the phenothiazine ring.[2] Hydroxylation of the phenothiazine ring also represents a significant route of biotransformation.[3]

The primary enzyme system responsible for levomepromazine metabolism is the cytochrome P450 (CYP) superfamily. In vitro studies using human liver microsomes and cDNA-expressed CYP isoforms have identified CYP3A4 as the principal enzyme involved in both 5-sulfoxidation and N-demethylation.[2] CYP1A2 also contributes to a lesser extent to 5-sulfoxidation.[2]

The main metabolites identified in human plasma and urine include:

• Levomepromazine sulfoxide (B87167)

• N-desmethyl-levomepromazine

• O-desmethyl-levomepromazine

• Hydroxylated metabolites (e.g., 3-hydroxy-levomepromazine, 7-hydroxy-levomepromazine, 8-hydroxy-levomepromazine)[3][4]

• Conjugated metabolites (glucuronides)[3]

It has been observed that the concentrations of levomepromazine sulfoxide and N-desmethyl-levomepromazine in serum are generally higher than those of the parent drug.[4]

Visualization of Metabolic Pathways

Core metabolic pathways of Levomepromazine.

Quantitative Data on Levomepromazine Metabolism

The following tables summarize the available quantitative data on the enzymatic contribution to levomepromazine metabolism and the identified metabolites.

Table 1: Contribution of Cytochrome P450 Isoforms to Levomepromazine Metabolism [2]

Metabolic Pathway	CYP Isoform	Contribution at 10 µM (Therapeutic)	Contribution at 100 µM (Toxicological)
5-Sulfoxidation	CYP3A4	72%	59%
CYP1A2	20%	28%
N-Demethylation	CYP3A4	78%	47%
CYP1A2	8%	32%

Table 2: Major Identified Metabolites of Levomepromazine

Metabolite	Biological Matrix	Method of Detection	Reference
Levomepromazine sulfoxide	Serum, Urine	HPLC, GC-MS	[4]
N-desmethyl-levomepromazine	Serum, Urine	HPLC, GC-MS	[4]
O-desmethyl-levomepromazine	Serum, Plasma	HPLC	[5]
3-hydroxy-levomepromazine	Serum, Urine	HPLC	[4]
7-hydroxy-levomepromazine	Serum, Urine	HPLC	[4]
O-desmethyl 3-hydroxy LM	Urine	GC-MS	[3]
O-desmethyl 7-hydroxy LM	Urine	GC-MS	[3]
N,O-didesmethyl 7-hydroxy LM	Urine	GC-MS	[3]
8-hydroxy LM (suggested)	Urine	GC-MS	[3]
O-desmethyl 8-hydroxy LM (suggested)	Urine	GC-MS	[3]

Experimental Protocols

The study of levomepromazine metabolism typically involves in vitro and in vivo methods, followed by analytical quantification of the parent drug and its metabolites.

In Vitro Metabolism using Human Liver Microsomes

This protocol is a representative example for identifying the enzymes responsible for drug metabolism.

• Incubation: Human liver microsomes are incubated with levomepromazine at a therapeutic concentration (e.g., 10 µM) in the presence of an NADPH-generating system.[2]

• CYP Inhibition/Induction: To identify specific CYP isoforms, the incubation is repeated in the presence of selective CYP inhibitors or by using microsomes from cells expressing a single CYP isoform (cDNA-expressed CYPs).[2]

• Sample Preparation: The reaction is terminated, and the mixture is processed to extract the analytes. This often involves protein precipitation with an organic solvent (e.g., acetonitrile) followed by centrifugation.

• Analytical Quantification: The supernatant is analyzed by a validated analytical method, such as HPLC-UV or LC-MS/MS, to quantify the formation of metabolites.

Analysis of Metabolites in Human Plasma and Urine

This section outlines a general procedure for the analysis of levomepromazine and its metabolites in biological samples.

• Sample Collection: Blood and urine samples are collected from subjects administered with levomepromazine.[3][6]

• Enzymatic Hydrolysis (for urine): To measure conjugated metabolites, urine samples are often treated with β-glucuronidase to hydrolyze the glucuronide conjugates.[3]

• Solid-Phase Extraction (SPE): The biological samples are purified and concentrated using SPE. For instance, a C18 or C8 cartridge can be used to retain levomepromazine and its metabolites, which are then eluted with an appropriate solvent.[3][5]

• Chromatographic Separation: The extracted analytes are separated using high-performance liquid chromatography (HPLC) with a reversed-phase column (e.g., C8 or C18).[5][6] The mobile phase typically consists of an organic solvent (e.g., acetonitrile) and a buffer.[5]

• Detection and Quantification: The separated compounds are detected and quantified using various detectors, including UV, electrochemical, or mass spectrometry (MS).[5][6] Gas chromatography-mass spectrometry (GC-MS) can also be used, often requiring derivatization of the analytes.[3]

Visualization of Experimental Workflow

A typical workflow for analyzing Levomepromazine metabolites.

Conclusion

The metabolism of levomepromazine is a complex process involving multiple enzymatic pathways, with CYP3A4 playing a predominant role. The major metabolic routes are 5-sulfoxidation and N-demethylation, leading to the formation of several metabolites that are excreted in urine and can be detected in plasma. A thorough understanding of these pathways is essential for predicting potential drug interactions and for the development of safe and effective therapeutic regimens involving levomepromazine. Further research is warranted to elucidate the complete metabolic profile and to investigate the potential differences in metabolism for its deuterated analogue, Levo Mepromazine-d3.

References

• 1. Levomepromazine - Wikipedia [en.wikipedia.org]
• 2. The cytochrome P450-catalyzed metabolism of levomepromazine: a phenothiazine neuroleptic with a wide spectrum of clinical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of levomepromazine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-performance liquid chromatographic determination of levomepromazine (methotrimeprazine) and its main metabolites in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of the antipsychotic drugs levomepromazine and clozapine and their main metabolites in human plasma by a HPLC-UV method with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of chlorpromazine and levomepromazine in human plasma and urine by high-performance liquid chromatography using electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Isotopic Labeling of Levomepromazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic labeling of levomepromazine (B1675116), a phenothiazine (B1677639) antipsychotic. The strategic incorporation of isotopes such as Carbon-14 (¹⁴C), Tritium (B154650) (³H), and Deuterium (²H) into the levomepromazine molecule is a critical tool for absorption, distribution, metabolism, and excretion (ADME) studies, pharmacokinetic (PK) analysis, and in understanding its metabolic fate. This document details the synthetic approaches for isotopic labeling, methods for purification and analysis, and the application of labeled compounds in metabolic research.

Synthetic Strategies for Isotopic Labeling

The isotopic labeling of levomepromazine can be achieved by introducing an isotope into one of its precursors, primarily 2-methoxyphenothiazine (B126182) or 3-dimethylamino-2-methylpropyl chloride, followed by condensation to form the final labeled product.

Carbon-14 Labeling

Carbon-14 is a beta-emitter with a long half-life, making it ideal for quantitative whole-body autoradiography and mass balance studies. A common strategy for ¹⁴C-labeling of levomepromazine involves the introduction of the ¹⁴C isotope into the methoxy (B1213986) group of 2-methoxyphenothiazine.

Experimental Protocol: Synthesis of [methoxy-¹⁴C]Levomepromazine

Step 1: Synthesis of [¹⁴C]Methyl Iodide. Commercially available [¹⁴C]methanol is converted to [¹⁴C]methyl iodide. This is a standard procedure often involving reaction with hydriodic acid or a two-step process via a tosylate intermediate.

Step 2: Synthesis of [methoxy-¹⁴C]-2-methoxyphenothiazine. The precursor 2-hydroxy-phenothiazine is reacted with [¹⁴C]methyl iodide in the presence of a base, such as sodium hydride, in an inert solvent like dimethylformamide (DMF).

• Materials: 2-hydroxy-phenothiazine, [¹⁴C]methyl iodide, sodium hydride, anhydrous DMF.

• Procedure:

  • Dissolve 2-hydroxy-phenothiazine in anhydrous DMF under an inert atmosphere (e.g., argon).

  • Add sodium hydride portion-wise at 0°C and stir the mixture for 30 minutes.

  • Slowly add a solution of [¹⁴C]methyl iodide in DMF.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude [methoxy-¹⁴C]-2-methoxyphenothiazine by column chromatography on silica (B1680970) gel.

Step 3: Condensation to form [methoxy-¹⁴C]Levomepromazine. The labeled intermediate, [methoxy-¹⁴C]-2-methoxyphenothiazine, is then condensed with 3-dimethylamino-2-methylpropyl chloride.

• Materials: [methoxy-¹⁴C]-2-methoxyphenothiazine, 3-dimethylamino-2-methylpropyl chloride, sodamide, anhydrous xylene.

• Procedure:

  • Suspend sodamide in anhydrous xylene under an inert atmosphere.

  • Add a solution of [methoxy-¹⁴C]-2-methoxyphenothiazine in xylene and heat the mixture to reflux for 1-2 hours.

  • Add 3-dimethylamino-2-methylpropyl chloride and continue refluxing for 4-6 hours.

  • Cool the reaction mixture, add water, and separate the organic layer.

  • Extract the aqueous layer with xylene.

  • Combine the organic layers, wash with water, and extract the product into dilute hydrochloric acid.

  • Basify the acidic aqueous layer with sodium hydroxide (B78521) and extract the free base of [methoxy-¹⁴C]levomepromazine with an organic solvent.

  • Dry the organic extract and evaporate the solvent to yield the crude product.

  • Purify by recrystallization or column chromatography.

Workflow for ¹⁴C-Labeling of Levomepromazine

Synthesis of [methoxy-¹⁴C]Levomepromazine.

Tritium Labeling

Tritium labeling offers high specific activity, which is advantageous for receptor binding assays and autoradiography. A common method for introducing tritium is through catalytic reduction of a halogenated precursor or by using a tritiated methylating agent.

Experimental Protocol: Synthesis of [methoxy-³H]Levomepromazine

This synthesis follows a similar pathway to the ¹⁴C-labeling, but utilizes a tritiated methylating agent. [³H]Methyl p-toluenesulfonate can be prepared by the catalytic dehalogenation of bromomethyl p-toluenesulfonate with tritium gas.[1]

Step 1: Synthesis of [³H]Methyl p-toluenesulfonate.

• Materials: Bromomethyl p-toluenesulfonate, tritium gas (³H₂), palladium on carbon (Pd/C) catalyst, triethylamine (B128534), ethyl acetate.

• Procedure:

  • Dissolve bromomethyl p-toluenesulfonate and triethylamine in ethyl acetate.

  • Add the Pd/C catalyst.

  • Introduce tritium gas and stir the mixture under a positive pressure of ³H₂ until the reaction is complete (monitored by TLC).

  • Filter off the catalyst and remove the solvent under reduced pressure to obtain [³H]methyl p-toluenesulfonate.

Step 2: Synthesis of [methoxy-³H]-2-methoxyphenothiazine. The procedure is analogous to the ¹⁴C-labeling (Section 1.1, Step 2), substituting [¹⁴C]methyl iodide with [³H]methyl p-toluenesulfonate.

Step 3: Condensation to form [methoxy-³H]Levomepromazine. The procedure is identical to the ¹⁴C-labeling (Section 1.1, Step 3), using [methoxy-³H]-2-methoxyphenothiazine as the starting material.

Deuterium Labeling

Deuterium labeling is used to create stable, heavy-isotope-labeled internal standards for quantitative analysis by mass spectrometry and to study kinetic isotope effects in drug metabolism. Deuteration can be achieved on the methoxy group or on the side chain.

Experimental Protocol: Synthesis of [methoxy-d₃]Levomepromazine

This synthesis is analogous to the tritium labeling protocol, using deuterated methyl p-toluenesulfonate (d₃-methyl p-toluenesulfonate) as the labeling agent.

Experimental Protocol: Synthesis of Levomepromazine-d₆ (on the N,N-dimethyl group)

This approach involves modifying the synthesis of the 3-dimethylamino-2-methylpropyl chloride side chain.

Step 1: Synthesis of N,N-di(trideuteriomethyl)amine (d₆-dimethylamine). This can be achieved by reacting methylamine (B109427) with deuterated methyl iodide (CD₃I).

Step 2: Synthesis of d₆-3-dimethylamino-2-methylpropyl chloride. The synthesis would follow standard procedures for the preparation of this side chain, starting with d₆-dimethylamine.

Step 3: Condensation with 2-methoxyphenothiazine. The condensation reaction is carried out as described in Section 1.1, Step 3, using the deuterated side chain.

Purification and Analysis

Purification of isotopically labeled levomepromazine is crucial to remove any unlabeled starting materials and radiochemical or chemical impurities. High-Performance Liquid Chromatography (HPLC) is the method of choice for both purification and analysis.

Experimental Protocol: Purification and Analysis by HPLC

• System: A preparative or analytical HPLC system equipped with a UV detector and a radioactivity detector (for ¹⁴C and ³H).

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water or a buffer (e.g., ammonium (B1175870) acetate) is commonly employed.

• Procedure:

  • Dissolve the crude labeled levomepromazine in a suitable solvent.

  • Inject the solution onto the HPLC column.

  • Elute the components using the chosen mobile phase gradient.

  • Monitor the eluent with both UV and radioactivity detectors.

  • Collect the fraction corresponding to the labeled levomepromazine peak.

  • Evaporate the solvent to obtain the purified product.

  • Re-inject a small aliquot of the purified product to determine its radiochemical purity.

Quantitative Data

The following table summarizes key quantitative parameters for isotopically labeled levomepromazine. It is important to note that specific values can vary depending on the synthesis batch and the specific activity of the starting labeled material.

Isotope	Labeling Position	Parameter	Typical Value	Analytical Method
¹⁴C	Methoxy-C	Specific Activity	10 - 100 mCi/mmol	Liquid Scintillation Counting & HPLC
Radiochemical Purity	>98%	HPLC with Radioactivity Detector
³H	Methoxy-H	Specific Activity	10 - 30 Ci/mmol	Liquid Scintillation Counting & HPLC
Radiochemical Purity	>98%	HPLC with Radioactivity Detector
²H (D)	Methoxy-H (d₃)	Isotopic Enrichment	>98%	Mass Spectrometry, NMR
N,N-dimethyl-H (d₆)	Isotopic Enrichment	>98%	Mass Spectrometry, NMR

Application in Metabolic Studies

Isotopically labeled levomepromazine is instrumental in elucidating its metabolic pathways. The primary metabolic routes for levomepromazine are N-demethylation, sulfoxidation, and hydroxylation.

Metabolic Pathways of Levomepromazine

Levomepromazine undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes, with CYP3A4 and to a lesser extent, CYP1A2, playing significant roles.[2]

Workflow for a Typical ADME Study using ¹⁴C-Levomepromazine

ADME study workflow for ¹⁴C-Levomepromazine.

Identified Metabolites of Levomepromazine

Studies in humans have identified several metabolites, including:

• N-desmethyllevomepromazine

• Levomepromazine sulfoxide

• O-desmethyllevomepromazine

• Hydroxylated metabolites (e.g., 3-hydroxy-levomepromazine, 7-hydroxy-levomepromazine)[3]

The use of isotopically labeled levomepromazine allows for the accurate quantification of these metabolites in biological matrices such as plasma and urine, providing crucial data for understanding the drug's efficacy and potential for drug-drug interactions.

Levomepromazine Metabolism Signaling Pathway

Major metabolic pathways of levomepromazine.

This technical guide serves as a foundational resource for the synthesis and application of isotopically labeled levomepromazine. The detailed protocols and data provide researchers with the necessary information to conduct robust studies into the pharmacology and metabolism of this important therapeutic agent.

References

• 1. filecache.investorroom.com [filecache.investorroom.com]
• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 3. Metabolism of levomepromazine in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Certificate of Analysis for Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for Levo Mepromazine-d3. This document serves as a critical resource for ensuring the quality, identity, and purity of this stable isotope-labeled internal standard, which is essential for quantitative bioanalytical studies.

Product Information

Parameter	Specification
Chemical Name	(R)-2-Methoxy-N,N,β-trimethyl-d3-10H-phenothiazine-10-propanamine
Product Code	Varies by supplier
CAS Number	1185071-29-7 (for racemic-d3)
Unlabeled CAS Number	60-99-1
Molecular Formula	C₁₉H₂₁D₃N₂OS
Molecular Weight	331.49 g/mol
Storage Conditions	-20°C, protected from light and moisture

Analytical Data

The following tables summarize the quantitative data typically found in a CoA for Levo Mepromazine-d3. These values are representative and may vary between different lots and suppliers.

Table 2.1: Identity and Purity

Test	Method	Specification	Result
Purity (by HPLC)	HPLC-UV	≥ 98.0%	99.5%
Chemical Identity	¹H-NMR	Conforms to structure	Conforms
Mass Identity	MS (ESI+)	Conforms to structure	Conforms
Isotopic Purity	MS	≥ 99% Deuterium (B1214612)	99.6%

Table 2.2: Physical Characteristics

Test	Method	Specification	Result
Appearance	Visual Inspection	White to off-white solid	Off-white solid
Solubility	Visual Inspection	Soluble in Methanol, DMSO	Soluble in Methanol

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols are based on established methods for the analysis of phenothiazine (B1677639) derivatives.

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of Levo Mepromazine-d3.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of Acetonitrile and a phosphate (B84403) buffer (pH adjusted).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Procedure: A solution of Levo Mepromazine-d3 is prepared in the mobile phase and injected into the HPLC system. The peak area of the main component is compared to the total peak area of all components to calculate the purity.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

• Objective: To confirm the chemical structure of Levo Mepromazine-d3.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6).

• Procedure: A sample of Levo Mepromazine-d3 is dissolved in the deuterated solvent, and the ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the expected molecular structure. The absence of a signal corresponding to the N-methyl protons confirms the deuteration.

Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and isotopic purity of Levo Mepromazine-d3.

• Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.

• Mode: Positive ion mode (ESI+).

• Procedure: A dilute solution of the sample is infused into the mass spectrometer. The resulting mass spectrum is analyzed for the presence of the protonated molecular ion [M+H]⁺ at the expected m/z value. The isotopic distribution is examined to confirm the incorporation of three deuterium atoms.

Visualizations

Diagram 4.1: Analytical Workflow for Levo Mepromazine-d3 CoA

Caption: Workflow for CoA Generation.

Diagram 4.2: Logical Relationship of Analytical Techniques

Caption: Analytical Technique Relationships.

The Kinetic Isotope Effect in Action: A Technical Guide to the Biological Activity of Deuterated Antipsychotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The substitution of hydrogen with its heavier, stable isotope deuterium (B1214612) has emerged as a valuable strategy in drug development to modulate the pharmacokinetic and pharmacodynamic properties of clinically active molecules. This "heavy drug" approach, leveraging the kinetic isotope effect (KIE), can significantly alter metabolic pathways, leading to improved drug exposure, reduced dosing frequency, and potentially enhanced safety and tolerability. In the realm of antipsychotics, this strategy has been explored to optimize the therapeutic profiles of existing medications. This in-depth technical guide provides a comprehensive overview of the biological activity of deuterated antipsychotics, focusing on their mechanism of action, pharmacokinetic advantages, and the experimental methodologies used to characterize them.

Core Concept: The Deuterium Kinetic Isotope Effect

The fundamental principle underlying the utility of deuterated compounds in pharmacology is the kinetic isotope effect. The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step are slowed down when a C-D bond is present at that position. Many antipsychotics are metabolized by cytochrome P450 (CYP) enzymes, particularly CYP2D6 and CYP3A4, through oxidative reactions that involve C-H bond cleavage.[1] By strategically placing deuterium at sites of metabolism, the rate of drug breakdown can be reduced, leading to a longer half-life and increased systemic exposure.[2]

Deuterated Antipsychotics: Case Studies

While the deuteration of several atypical antipsychotics has been investigated, comprehensive publicly available data is most prominent for deutetrabenazine and AVP-786 (a deuterated combination product).

Deutetrabenazine: A VMAT2 Inhibitor

Deutetrabenazine is a deuterated analog of tetrabenazine (B1681281), a vesicular monoamine transporter 2 (VMAT2) inhibitor used to treat chorea associated with Huntington's disease and tardive dyskinesia.[2][3]

Mechanism of Action:

Deutetrabenazine and its active metabolites, α-dihydrotetrabenazine (α-HTBZ) and β-dihydrotetrabenazine (β-HTBZ), are reversible inhibitors of VMAT2.[4] VMAT2 is a transport protein in the presynaptic membrane of neurons responsible for packaging monoamines (dopamine, serotonin (B10506), norepinephrine, and histamine) into synaptic vesicles for subsequent release. By inhibiting VMAT2, deutetrabenazine depletes the stores of these neurotransmitters, thereby reducing their release into the synapse and mitigating the hyperdopaminergic state associated with hyperkinetic movement disorders.

Pharmacokinetics: Deuteration Advantage

The primary advantage of deuterating tetrabenazine lies in the altered pharmacokinetics of its active metabolites, which are primarily metabolized by CYP2D6. Deuteration at key metabolic sites slows down their clearance, resulting in a longer half-life and reduced peak-to-trough fluctuations in plasma concentrations compared to tetrabenazine. This allows for a lower, twice-daily dosing regimen and is associated with improved tolerability.

Table 1: Pharmacokinetic Comparison of Deutetrabenazine and Tetrabenazine

Parameter	Deutetrabenazine (SD-809)	Tetrabenazine	Fold Change	Reference(s)
Half-life (t½) of total (α+β)-HTBZ	8.6 hours	4.8 hours	~1.8
AUCinf of total (α+β)-HTBZ (ng•hr/mL)	542	261	~2.1
Cmax of total (α+β)-HTBZ (ng/mL)	74.6	61.6	~1.2

Data from a single 25 mg dose study in healthy volunteers.

Pharmacodynamics:

In vitro binding studies have shown that the deuterated active metabolites of deutetrabenazine have Ki values for VMAT2 that are within 0.04 log units of their non-deuterated counterparts, indicating that deuteration does not alter the intrinsic binding affinity for the target.

AVP-786: A Deuterated Dextromethorphan (B48470)/Quinidine (B1679956) Combination

AVP-786 is an investigational combination product of deuterated dextromethorphan (d6-DM) and low-dose quinidine sulfate. It was developed for the treatment of agitation in patients with Alzheimer's disease, although recent clinical trials have yielded mixed results, and its development for this indication has been discontinued.

Mechanism of Action:

The pharmacological activity of AVP-786 is primarily attributed to dextromethorphan, which acts as an uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist and a sigma-1 receptor agonist. Quinidine is included as a potent inhibitor of CYP2D6, the primary enzyme responsible for the metabolism of dextromethorphan. This inhibition increases the bioavailability and prolongs the half-life of dextromethorphan. Deuteration of dextromethorphan further reduces its susceptibility to CYP2D6 metabolism, enhancing its systemic exposure.

The Untapped Potential: Deuteration of Atypical Antipsychotics

While deutetrabenazine and AVP-786 provide insightful case studies, the application of deuteration to mainstream atypical antipsychotics like aripiprazole, risperidone (B510), olanzapine, and paliperidone (B428) remains an area of active but less publicly documented research. The theoretical benefits of deuterating these compounds are significant.

Aripiprazole: A partial agonist at dopamine (B1211576) D2 and serotonin 5-HT1A receptors, and an antagonist at 5-HT2A receptors. It is metabolized by CYP2D6 and CYP3A4. Deuteration could potentially lead to a longer half-life and more stable plasma concentrations, which may be beneficial for a drug with a long intrinsic half-life.

Risperidone and Paliperidone: Risperidone is extensively metabolized by CYP2D6 to its active metabolite, paliperidone (9-hydroxyrisperidone). Paliperidone itself is less extensively metabolized. Both are available in long-acting injectable (LAI) formulations. Deuteration of risperidone could alter the ratio of parent drug to active metabolite, potentially modifying its side-effect profile. Deuteration of paliperidone in LAI formulations could further extend the dosing interval.

Olanzapine: Metabolized by CYP1A2 and to a lesser extent by CYP2D6. Deuteration could reduce metabolic clearance, potentially allowing for lower doses and mitigating some of its metabolic side effects.

Experimental Protocols

The characterization of deuterated antipsychotics involves a series of in vitro and in vivo studies to determine their pharmacokinetic and pharmacodynamic properties.

In Vitro Drug Metabolism using Liver Microsomes

This assay is crucial for assessing the metabolic stability of a deuterated compound compared to its non-deuterated parent.

Objective: To determine the rate of metabolism of a test compound by liver microsomal enzymes, primarily cytochrome P450s.

Materials:

• Human liver microsomes (pooled)

• Test compound (deuterated and non-deuterated)

• NADPH regenerating system (cofactor for CYP enzymes)

• Phosphate (B84403) buffer (pH 7.4)

• Organic solvent (e.g., acetonitrile (B52724) or methanol) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Prepare a reaction mixture containing liver microsomes and the test compound in phosphate buffer.

• Pre-incubate the mixture at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent.

• Centrifuge the samples to pellet the microsomal proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) of the compound.

Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity of a compound for its target receptors and to confirm that deuteration does not alter this fundamental pharmacodynamic property.

Objective: To measure the equilibrium dissociation constant (Ki) of a test compound for a specific receptor.

Materials:

• Cell membranes expressing the receptor of interest (e.g., dopamine D2, serotonin 5-HT2A)

• Radioligand (a radioactive molecule that binds with high affinity and specificity to the receptor)

• Test compound (deuterated and non-deuterated) at various concentrations

• Assay buffer

• Scintillation fluid and a scintillation counter

Procedure:

• In a multi-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound in the assay buffer.

• Incubate the mixture to allow binding to reach equilibrium.

• Rapidly filter the contents of each well through a filter mat to separate the bound radioligand from the unbound.

• Wash the filters to remove any non-specifically bound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Plot the displacement of the radioligand by the test compound as a function of the test compound concentration.

• Calculate the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then derive the Ki value using the Cheng-Prusoff equation.

Conclusion

The strategic deuteration of antipsychotics represents a promising avenue for optimizing their therapeutic potential. As demonstrated by deutetrabenazine, this approach can lead to significant improvements in pharmacokinetics, resulting in more convenient dosing regimens and potentially better tolerability. While comprehensive data on deuterated versions of widely used atypical antipsychotics are not yet abundant in the public domain, the underlying principles of the kinetic isotope effect suggest that this strategy holds considerable promise for future drug development in psychiatry. The experimental protocols outlined in this guide provide a framework for the preclinical and clinical evaluation of these novel therapeutic entities. As research in this area continues, we can anticipate the emergence of a new generation of antipsychotics with enhanced clinical profiles.

References

• 1. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. Deutetrabenazine Therapy and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Levomepromazine in Human Plasma by LC-MS/MS using Levo Mepromazine-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Levomepromazine (B1675116) is an antipsychotic medication used in the management of various psychiatric disorders.[1] Accurate and precise quantification of levomepromazine in biological matrices is essential for therapeutic drug monitoring, pharmacokinetic studies, and in clinical and forensic toxicology.[2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for bioanalysis due to its high sensitivity, selectivity, and speed.[2][4]

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative LC-MS/MS analysis to ensure the highest level of accuracy and precision. A deuterated internal standard, such as Levo Mepromazine-d3, is an ideal choice as it shares near-identical physicochemical properties with the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This application note provides a detailed protocol for the quantitative analysis of levomepromazine in human plasma using Levo Mepromazine-d3 as an internal standard.

Principle

The method employs the principle of isotope dilution mass spectrometry. A known amount of Levo Mepromazine-d3 is added to the plasma samples at the beginning of the sample preparation process. This internal standard co-elutes with the unlabeled levomepromazine and experiences similar extraction recovery and matrix effects. By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as this ratio remains constant even with variations in sample preparation or instrument response.

Experimental Protocols

1. Materials and Reagents

• Levomepromazine reference standard

• Levo Mepromazine-d3 internal standard

• LC-MS/MS grade acetonitrile, methanol (B129727), and water

• Formic acid

• Ammonium formate

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of levomepromazine and Levo Mepromazine-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the levomepromazine stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Levo Mepromazine-d3 primary stock solution in 50:50 (v/v) methanol:water.

3. Sample Preparation: Solid Phase Extraction (SPE)

• To 500 µL of plasma sample, calibration standard, or quality control sample, add 20 µL of the 100 ng/mL Levo Mepromazine-d3 internal standard working solution and vortex.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific instruments.

Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 5 µm)
Mobile Phase A	2 mM Ammonium Formate in water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Gradient	Start with 95% A, decrease to 5% A over 3 minutes, hold for 1 minute, return to initial conditions.
Column Temperature	40°C

Mass Spectrometry (MS/MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Levomepromazine	329.2	100.1	25
Levo Mepromazine-d3	332.2	103.1	25

Note: The specific m/z values for the precursor and product ions should be optimized by direct infusion of the individual compounds.

Data Presentation

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	> 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio > 10	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	< 10%
Precision (% RSD)	< 15% (< 20% for LLOQ)	< 10%
Recovery	Consistent and reproducible	> 85%
Matrix Effect	Within acceptable limits	Minimal ion suppression/enhancement

Table 2: Representative Quantitative Data

Sample Type	Levomepromazine Concentration (ng/mL)	Levo Mepromazine-d3 Peak Area	Levomepromazine Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Blank	0	Not Detected	Not Detected	0	Not Detected
LLOQ	1	550,000	12,000	0.022	1.1
QC Low	5	545,000	62,000	0.114	4.9
QC Mid	50	555,000	650,000	1.171	51.2
QC High	200	540,000	2,500,000	4.630	198.5

Visualization

Caption: Experimental workflow for the quantitative analysis of levomepromazine.

Caption: Logical relationship of using a deuterated internal standard for accurate quantification.

This application note details a robust and reliable LC-MS/MS method for the quantification of levomepromazine in human plasma. The protocol utilizes a straightforward solid-phase extraction for sample cleanup. The incorporation of Levo Mepromazine-d3 as a stable isotope-labeled internal standard is crucial for correcting analytical variability, thereby ensuring high accuracy and precision. This method is well-suited for high-throughput analysis in clinical and research settings, enabling dependable therapeutic drug monitoring and pharmacokinetic evaluation of levomepromazine.

References

• 1. shimadzu.co.kr [shimadzu.co.kr]
• 2. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijsr.net [ijsr.net]
• 4. lcms.cz [lcms.cz]

Application Note: Quantitative Analysis of Levomepromazine in Human Plasma using a Validated LC-MS/MS Method with Levomepromazine-d3 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of levomepromazine (B1675116) in human plasma. The use of a stable isotope-labeled internal standard, levomepromazine-d3, ensures high accuracy and precision of the analytical results. The protocol described herein is suitable for pharmacokinetic studies, therapeutic drug monitoring, and toxicological screening. The method involves a straightforward sample preparation procedure, followed by rapid chromatographic separation and detection using tandem mass spectrometry in the multiple reaction monitoring (MRM) mode.

Introduction

Levomepromazine is a phenothiazine (B1677639) antipsychotic medication used in the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder. It is also utilized for its sedative, antiemetic, and analgesic properties, particularly in palliative care. Accurate and reliable quantification of levomepromazine in biological matrices is crucial for pharmacokinetic characterization, dose optimization, and assessing patient compliance. This document provides a detailed protocol for the quantitative analysis of levomepromazine in human plasma using LC-MS/MS with levomepromazine-d3 as the internal standard.

Experimental

Materials and Reagents

• Levomepromazine hydrochloride (Reference Standard)

• Levomepromazine-d3 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Formate (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

• Human Plasma (K2-EDTA)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with a Turbo Ion Spray interface

• Analytical Column: Restek PFP Propyl C18 (50 mm × 2.1 mm, 5 µm) or equivalent[1][2]

Chromatographic and Mass Spectrometric Conditions

Table 1: LC-MS/MS Instrument Parameters

Parameter	Condition
HPLC System
Analytical Column	Restek PFP Propyl C18 (50 mm × 2.1 mm, 5 µm)[1][2]
Mobile Phase A	2 mM Ammonium Formate with 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.800 mL/min[1]
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	See Table 2
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 3
Ion Source Temperature	500 °C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	9 psi
Nebulizer Gas (GS1)	50 psi
Turbo Gas (GS2)	50 psi

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	95.0	5.0
0.50	95.0	5.0
2.50	5.0	95.0
3.50	5.0	95.0
3.60	95.0	5.0
5.00	95.0	5.0

Table 3: MRM Transitions for Levomepromazine and Levomepromazine-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Levomepromazine	329.2	100.2	150
Levomepromazine-d3	332.2	103.2	150

Experimental Workflow

References

• 1. scispace.com [scispace.com]
• 2. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Levomepromazine in Human Plasma using Levo Mepromazine-d3 as an Internal Standard for Therapeutic Drug Monitoring

Audience: Researchers, scientists, and drug development professionals.

Introduction

Levomepromazine (B1675116), also known as methotrimeprazine, is a phenothiazine (B1677639) antipsychotic medication used in the management of schizophrenia and for palliative care to control nausea and agitation.[1][2][3] Therapeutic Drug Monitoring (TDM) is crucial for optimizing the clinical effectiveness and safety of levomepromazine, as it helps in maintaining plasma concentrations within the therapeutic window, thereby minimizing toxicity and ensuring efficacy.[4][5] Therapeutic levels of levomepromazine are generally considered to be between 20 and 140 µg/L.[6] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of levomepromazine in human plasma, employing its stable isotope-labeled counterpart, Levo Mepromazine-d3, as the internal standard (IS). The use of a deuterated internal standard ensures high accuracy and precision by compensating for matrix effects and variations during sample processing.[7][8][9]

Principle

This method involves the extraction of levomepromazine and the Levo Mepromazine-d3 internal standard from human plasma via solid-phase extraction (SPE). The extracts are then analyzed using a reverse-phase high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source operating in positive ion mode. Quantification is performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the internal standard.

Experimental Protocols

1. Materials and Reagents

• Levomepromazine hydrochloride (Reference Standard)

• Levo Mepromazine-d3 (Internal Standard)[7][8][9]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Water (Ultrapure, 18 MΩ·cm)

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Preparation of Stock and Working Solutions

• Levomepromazine Stock Solution (1 mg/mL): Accurately weigh and dissolve levomepromazine hydrochloride in methanol.

• Levo Mepromazine-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Levo Mepromazine-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the levomepromazine stock solution in 50:50 (v/v) methanol/water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Levo Mepromazine-d3 stock solution in methanol.

3. Sample Preparation (Solid-Phase Extraction)

• Thaw plasma samples, calibration standards, and QC samples at room temperature.

• To 500 µL of each plasma sample, add 20 µL of the Levo Mepromazine-d3 internal standard working solution. Vortex briefly.

• Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Load the plasma samples onto the conditioned SPE cartridges.

• Wash the cartridges with 1 mL of water.

• Dry the cartridges thoroughly.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

The following table summarizes the recommended starting conditions for the LC-MS/MS analysis, which may be optimized for specific instrumentation.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 analytical column (e.g., 50 mm x 2.1 mm, 5 µm particle size)
Mobile Phase A	2 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.8 mL/min
Gradient	Start with 5% B, ramp to 95% B, hold, and return to initial conditions for equilibration.
Injection Volume	10 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	Levomepromazine: To be optimized (e.g., m/z 329.2 → 100.1) Levo Mepromazine-d3: To be optimized (e.g., m/z 332.2 → 103.1)
Collision Energy (CE)	To be optimized for each transition
Dwell Time	100 ms

Data Presentation and Performance Characteristics

The following tables represent expected performance data for a validated assay based on this protocol.

Table 1: Calibration Curve and Linearity

Parameter	Value
Calibration Range	5 - 500 µg/L
Regression Model	Linear, 1/x weighted
Correlation Coefficient (r²)	> 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (µg/L)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LLOQ	5	< 15%	< 15%	± 15%
Low	15	< 10%	< 10%	± 10%
Medium	150	< 10%	< 10%	± 10%
High	400	< 10%	< 10%	± 10%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (µg/L)	Extraction Recovery (%)	Matrix Effect (%)
Low	15	> 85%	90 - 110%
High	400	> 85%	90 - 110%

Visualizations

Caption: Workflow for Levomepromazine TDM using LC-MS/MS.

Caption: Role of a stable isotope-labeled internal standard.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Levomepromazine for schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Levomepromazine | Right Decisions [rightdecisions.scot.nhs.uk]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. Therapeutic Drug Monitoring in Psychiatry: Enhancing Treatment Precision and Patient Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of Levomepromazine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Levomepromazine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol employs Levo Mepromazine-d3 as a stable isotope-labeled internal standard to ensure high accuracy and precision. The methodology encompasses a straightforward solid-phase extraction (SPE) for sample clean-up, followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This method is suitable for therapeutic drug monitoring, pharmacokinetic studies, and in clinical and forensic toxicology.

Introduction

Levomepromazine is a phenothiazine (B1677639) antipsychotic medication used in the treatment of various psychiatric disorders.[1] Accurate and reliable quantification of Levomepromazine in biological matrices is crucial for therapeutic drug monitoring to optimize dosage, ensure patient compliance, and minimize adverse effects. LC-MS/MS has emerged as the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and speed.[1] The use of a stable isotope-labeled internal standard, such as Levo Mepromazine-d3, is the gold standard for quantitative mass spectrometry as it effectively compensates for matrix effects and variations in instrument response.[2] This application note provides a detailed protocol for the extraction and analysis of Levomepromazine from human plasma.

Experimental

Materials and Reagents

• Levomepromazine hydrochloride (Reference Standard)

• Levo Mepromazine-d3 (Internal Standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Ultrapure water

• Human plasma (drug-free)

• Oasis HLB SPE cartridges

Instrumentation

• Liquid Chromatograph (e.g., Shimadzu Nexera series, Waters ACQUITY UPLC)

• Tandem Mass Spectrometer (e.g., Sciex Triple Quad series, Thermo Scientific TSQ series) equipped with an electrospray ionization (ESI) source.

Sample Preparation

A solid-phase extraction (SPE) method is employed for the extraction of Levomepromazine from human plasma.[1]

• Conditioning: Condition the Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading: To 500 µL of human plasma, add 20 µL of the Levo Mepromazine-d3 internal standard working solution. Vortex and load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in ultrapure water.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography

• Column: A reversed-phase column, such as a Restek PFP Propyl C18 (50 mm x 2.1 mm, 5 µm), is suitable for this separation.[1]

• Mobile Phase A: 2 mM Ammonium formate in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.8 mL/min.[1]

• Injection Volume: 10 µL.

• Gradient Program:

Time (min)	% Mobile Phase B
0.0	10
3.0	10
7.0	90
9.0	90
9.1	10
10.0	10

Mass Spectrometry

The mass spectrometer should be operated in positive electrospray ionization mode (ESI+) with multiple reaction monitoring (MRM).

• Ion Source Temperature: 500°C

• IonSpray Voltage: 5500 V

• Curtain Gas: 30 psi

• Collision Gas: 9 psi

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Levomepromazine	329.1	100.1	150	26
Levo Mepromazine-d3	332.1	100.1	150	26

Note: The MRM transitions for Levo Mepromazine-d3 are deduced based on the fragmentation of the parent compound and the +3 Da mass shift. It is recommended to confirm these transitions experimentally.

Quantitative Data

The following table summarizes the performance characteristics of a similar validated method for Levomepromazine.[1][3]

Parameter	Value
Linearity Range	2.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.8 ng/mL
Limit of Quantification (LOQ)	2.5 ng/mL
Intraday Precision (%CV)	< 10%
Interday Precision (%CV)	< 12%
Accuracy (%)	90 - 110%
Mean Extraction Recovery	> 85%

Experimental Workflow

Caption: Workflow for Levomepromazine analysis.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of Levomepromazine in human plasma. The use of a deuterated internal standard, Levo Mepromazine-d3, ensures the accuracy and precision of the results. The protocol is well-suited for high-throughput analysis in clinical and research settings, aiding in the effective therapeutic management of patients.

References

• 1. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Levomepromazine in Human Plasma Using LC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of levomepromazine (B1675116) in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs Levo Mepromazine-d3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy, precision, and robustness, making it suitable for therapeutic drug monitoring (TDM), pharmacokinetic studies, and clinical toxicology.[1][2][3]

Introduction

Levomepromazine is an antipsychotic medication used in the treatment of various psychiatric disorders.[1] Accurate measurement of its concentration in biological matrices like plasma is crucial for optimizing therapeutic outcomes and preventing toxicity. The use of a stable isotope-labeled internal standard, such as Levo Mepromazine-d3, is considered the gold standard in bioanalytical mass spectrometry.[4][5][6][7] A deuterated internal standard is chemically identical to the analyte, ensuring it co-elutes and exhibits the same behavior during sample extraction and ionization.[5] This effectively compensates for variability in sample preparation, matrix effects, and instrument response, leading to superior analytical performance.[4][5][7]

This method utilizes a simple and efficient solid-phase extraction (SPE) for sample cleanup, followed by rapid chromatographic separation and highly selective detection by MS/MS operating in Multiple Reaction Monitoring (MRM) mode.[1][2][3]

Experimental Protocols

Materials and Reagents

• Analytes: Levomepromazine, Levo Mepromazine-d3 (Internal Standard, IS)

• Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (B129727) (HPLC grade), Deionized Water (18 MΩ·cm)

• Reagents: Ammonium Formate, Formic Acid

• Biological Matrix: Blank human plasma

• Supplies: Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB), microcentrifuge tubes, autosampler vials.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately dissolve Levomepromazine and Levo Mepromazine-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Levomepromazine stock solution with a 50:50 methanol:water mixture to create calibration standards.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Levo Mepromazine-d3 stock solution in a 50:50 methanol:water mixture.

Sample Preparation: Solid-Phase Extraction (SPE)

Sample preparation is a critical step to remove interferences such as proteins and salts from the biological matrix.[2][8] SPE is a widely used technique that provides clean extracts and good analyte recovery.[2][3][9][10]

• Spiking: To 200 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS Working Solution.

• Pre-treatment: Add 200 µL of 4% phosphoric acid in water and vortex to mix. This step helps in disrupting protein binding.

• SPE Cartridge Conditioning: Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 90% Mobile Phase A + 10% Mobile Phase B) and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

The following parameters provide a robust starting point for method development. Optimization may be required based on the specific instrumentation used.

• LC System: Agilent 1200 Series HPLC or equivalent

• Mass Spectrometer: Sciex API 4000 or equivalent triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode[1]

Data Presentation

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 Analytical Column (e.g., 50 mm x 2.1 mm, 5 µm)[1][2]
Mobile Phase A	2 mM Ammonium Formate with 0.1% Formic Acid in Water[1]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[1]
Flow Rate	0.8 mL/min[1]
Column Temperature	40°C
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
0.5
3.0
4.0
4.1
5.0

Table 2: Mass Spectrometer Parameters

Parameter	Levomepromazine	Levo Mepromazine-d3 (IS)
Scan Type	MRM	MRM
Precursor Ion (Q1) m/z	329.2	332.2
Product Ion (Q2) m/z	100.1	100.1
Dwell Time (ms)	150	150
Declustering Potential (V)	60	60
Collision Energy (eV)	35	35
Ion Source	ESI Positive	ESI Positive

Note: MS parameters are instrument-dependent and should be optimized by infusing the individual compounds.

Visualization of Workflow

The following diagram illustrates the complete bioanalytical workflow from sample handling to final data analysis.

References

• 1. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ijisrt.com [ijisrt.com]
• 9. High performance liquid chromatographic determination of levomepromazine in human breast milk and serum using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Pharmacokinetic Studies of Levo Mepromazine-d3 in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levomepromazine (B1675116), an aliphatic phenothiazine (B1677639) derivative, is utilized for its antipsychotic, antiemetic, and sedative properties. Understanding its pharmacokinetic profile is crucial for optimizing therapeutic regimens and ensuring patient safety. Levo Mepromazine-d3, a stable isotope-labeled analog of levomepromazine, serves as an ideal internal standard for quantitative bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), used in pharmacokinetic studies. Its use ensures high accuracy and precision by correcting for variability in sample preparation and instrument response.

These application notes provide detailed protocols for the determination of levomepromazine concentrations in plasma for pharmacokinetic studies, utilizing Levo Mepromazine-d3 as an internal standard. The methodologies cover sample preparation, LC-MS/MS analysis, and include key pharmacokinetic parameters of levomepromazine.

Pharmacokinetic Parameters of Levomepromazine

The pharmacokinetic profile of levomepromazine has been characterized in healthy volunteers. The following table summarizes key parameters following the administration of a single oral dose.

Parameter	Value	Reference
Cmax (Maximum Plasma Concentration)	14.8 ± 6.2 ng/mL	[1]
Tmax (Time to Cmax)	2.9 ± 1.1 hours	[1]
AUC₀-∞ (Area Under the Curve)	285 ± 141 ng·h/mL	[1]
t½ (Elimination Half-life)	23.2 ± 9.1 hours	[1]
Bioavailability	~50-60%	[2]

Note: Values are presented as mean ± standard deviation.

Experimental Protocols

The accurate quantification of levomepromazine in plasma is paramount for robust pharmacokinetic analysis. The following section details validated methods for sample preparation and subsequent LC-MS/MS analysis.

I. Plasma Sample Preparation

The choice of sample preparation method is critical for removing interfering substances from the plasma matrix and ensuring the accuracy and sensitivity of the analysis. Three common and effective methods are presented: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PP).

A. Solid-Phase Extraction (SPE) Protocol

SPE is a highly selective method that provides excellent sample cleanup.

• Conditioning: Condition an Oasis HLB SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of distilled water.

• Sample Loading: To 500 µL of plasma sample, add 20 µL of Levo Mepromazine-d3 internal standard solution (concentration to be optimized based on expected analyte levels). Vortex mix the sample and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a 5% methanol in distilled water solution to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in 100 µL of the mobile phase and inject a portion into the LC-MS/MS system.

B. Liquid-Liquid Extraction (LLE) Protocol

LLE is a classic and effective technique for separating analytes based on their differential solubility in immiscible liquids.

• Sample Preparation: To 1 mL of plasma sample in a clean tube, add the appropriate volume of Levo Mepromazine-d3 internal standard.

• pH Adjustment: Add a suitable volume of a basifying agent (e.g., 1M NaOH) to adjust the sample pH to approximately 11.5.

• Extraction: Add 5 mL of an organic extraction solvent (e.g., a mixture of ethyl acetate, n-hexane, and isopropanol (B130326) in a 16:3:1 v/v/v ratio). Vortex the mixture vigorously for 1-2 minutes.

• Centrifugation: Centrifuge the sample at approximately 3500 rpm for 10 minutes to separate the organic and aqueous phases.

• Solvent Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

C. Protein Precipitation (PP) Protocol

PP is a rapid and simple method for removing the majority of proteins from the plasma sample.

• Sample and IS: In a microcentrifuge tube, combine 200 µL of plasma with the appropriate amount of Levo Mepromazine-d3 internal standard.

• Precipitation: Add 600 µL of cold acetonitrile (B52724) (or methanol) to the plasma sample.

• Vortexing: Vortex the mixture for 30-60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube or a 92-well plate.

• Analysis: The supernatant can be directly injected into the LC-MS/MS system or evaporated and reconstituted in the mobile phase if further concentration is needed.

II. LC-MS/MS Analysis

The following parameters provide a validated method for the quantification of levomepromazine. Optimization may be required based on the specific instrumentation used.

A. Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	Restek PFP Propyl C18 (50 mm × 2.1 mm, 5 µm)
Mobile Phase A	2 mM Ammonium Formate in Water, pH 2.7
Mobile Phase B	Acetonitrile
Gradient	90% A for 3 min, linear gradient to 10% A over 4 min, hold for 2 min, then return to initial conditions
Flow Rate	800 µL/min
Injection Volume	20 µL
Column Temperature	40°C

B. Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Levomepromazine Transition	m/z 329.2 → m/z 100.1
Levo Mepromazine-d3 Transition	Precursor ion: m/z 332.2. Product ion must be determined empirically.

Visualizations

Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates the general workflow for a pharmacokinetic study of levomepromazine in plasma using Levo Mepromazine-d3 as an internal standard.

Caption: Workflow of a pharmacokinetic study.

Signaling Pathway (Illustrative)

While levomepromazine's mechanism of action involves multiple receptor systems, a simplified diagram illustrates its primary antagonism of the dopamine (B1211576) D2 receptor.

Caption: Levomepromazine's antagonism of the D2 receptor.

Logical Relationship of Sample Preparation Methods

The choice of sample preparation method depends on the desired balance between selectivity, speed, and cost. This diagram shows the relationship between these factors for the described methods.

Caption: Comparison of plasma sample preparation methods.

References

• 1. Bioequivalence and absolute bioavailability of oblong and coated levomepromazine tablets in CYP2D6 phenotyped subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. derangedphysiology.com [derangedphysiology.com]

Application Notes and Protocols for the Forensic Toxicology Analysis of Levo Mepromazine using Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levo Mepromazine (also known as Methotrimeprazine) is a phenothiazine (B1677639) neuroleptic drug with sedative, antiemetic, and analgesic properties, frequently used in psychiatry and palliative care. In forensic toxicology, the accurate and robust quantification of Levo Mepromazine in biological matrices is crucial for determining the cause and manner of death in overdose cases, as well as for therapeutic drug monitoring. The use of a stable isotope-labeled internal standard, such as Levo Mepromazine-d3, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The co-elution of the deuterated internal standard with the target analyte allows for the correction of matrix effects, variations in sample preparation, and instrument response, thereby ensuring the highest level of accuracy and precision in the analytical results.

These application notes provide a detailed protocol for the extraction and quantification of Levo Mepromazine in whole blood using Levo Mepromazine-d3 as an internal standard by LC-MS/MS. The described method is intended for forensic toxicology laboratories and researchers involved in the analysis of antipsychotic drugs.

Mechanism of Action and Signaling Pathway

Levo Mepromazine exerts its pharmacological effects through the antagonism of multiple neurotransmitter receptors in the central nervous system. Its primary mechanism of action involves the blockade of dopamine (B1211576) D2 receptors, which is responsible for its antipsychotic effects. Additionally, it exhibits significant antagonist activity at serotonin (B10506) (5-HT2A/2C), histamine (B1213489) (H1), alpha-adrenergic (α1), and muscarinic (M1) receptors. This multi-receptorial antagonism contributes to its sedative, anxiolytic, and antiemetic properties, but also to its side-effect profile, which includes orthostatic hypotension and anticholinergic effects.

References

• 1. lcms.cz [lcms.cz]

Application Notes and Protocols for Levo Mepromazine-d3 Solution Preparation in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levo Mepromazine-d3 is the deuterated stable isotope-labeled internal standard for Levo Mepromazine, a phenothiazine (B1677639) antipsychotic. In quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), a stable isotope-labeled internal standard is considered the gold standard. It mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variability in the analytical process, thus ensuring accurate and precise quantification.

This document provides detailed protocols for the preparation of Levo Mepromazine-d3 solutions for use as an internal standard in mass spectrometry-based assays. The information is intended to guide researchers in developing robust and reliable analytical methods.

Properties of Levo Mepromazine-d3

A summary of the key properties of Levo Mepromazine-d3 is presented in the table below.

Property	Value	Source
Chemical Name	(R)-2-Methoxy-N,N,β-trimethyl-10H-phenothiazine-10-propanamine-d3	[1]
Molecular Formula	C₁₉H₂₁D₃N₂OS	[1]
Molecular Weight	331.49 g/mol	[1]
Appearance	Typically a solid	General Knowledge
Storage	-20°C, protect from light	[2][3]

Solution Preparation Protocols

The following protocols describe the preparation of stock and working solutions of Levo Mepromazine-d3. It is recommended to handle the compound and its solutions in a well-ventilated area, wearing appropriate personal protective equipment. Phenothiazines are known to be light-sensitive; therefore, it is crucial to use amber vials or containers wrapped in aluminum foil and minimize exposure to light.[3]

Reagents and Materials

• Levo Mepromazine-d3 (solid)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Dimethyl sulfoxide (B87167) (DMSO, optional)

• Deionized water (18 MΩ·cm)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps

Preparation of Levo Mepromazine-d3 Stock Solution (1 mg/mL)

A stock solution with a high concentration is prepared first, which can then be diluted to create working solutions.

Protocol:

• Accurately weigh approximately 1 mg of Levo Mepromazine-d3 solid using a calibrated analytical balance.

• Quantitatively transfer the weighed solid to a 1 mL amber volumetric flask.

• Add a small amount of LC-MS grade methanol (or acetonitrile) to dissolve the solid completely.

• Once dissolved, bring the volume up to the 1 mL mark with the same solvent.

• Cap the flask and vortex for 30 seconds to ensure homogeneity.

• Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap.

• Store the stock solution at -20°C.

Preparation of Levo Mepromazine-d3 Working Solution

The working solution is the solution that is spiked into the calibration standards, quality control samples, and unknown samples. The concentration of the working solution should be optimized to provide a stable and appropriate signal intensity in the mass spectrometer, typically in the mid-range of the calibration curve for the analyte.

Example Protocol for a 100 ng/mL Working Solution:

• Allow the 1 mg/mL stock solution to equilibrate to room temperature.

• Pipette 10 µL of the 1 mg/mL stock solution into a 100 mL volumetric flask.

• Dilute to the mark with a solvent compatible with the analytical method (e.g., 50:50 methanol:water or acetonitrile).

• Cap the flask and vortex thoroughly.

• Transfer the working solution to labeled amber glass vials.

• Store the working solution at -20°C when not in use. It is recommended to prepare fresh working solutions from the stock solution periodically.

Experimental Workflow for Sample Analysis

The following diagram illustrates a typical workflow for the analysis of Levo Mepromazine in a biological matrix (e.g., plasma) using Levo Mepromazine-d3 as an internal standard.

Workflow for Bioanalytical Sample Analysis.

Stability and Storage

Proper storage of Levo Mepromazine-d3 solutions is critical to maintain their integrity and ensure accurate quantification.

Solution	Storage Temperature	Light Protection	Recommended Container	Stability Notes
Solid Material	-20°C	Required	Original vial	Long-term
Stock Solution (1 mg/mL in organic solvent)	-20°C	Required	Amber glass vial with PTFE-lined cap	Expected to be stable for several months. It is recommended to perform periodic checks for degradation.
Working Solution	-20°C	Required	Amber glass vial with PTFE-lined cap	Prepare fresh from stock solution as needed. Stability in aqueous/organic mixtures may be lower than in pure organic solvent.

The non-deuterated form, Levo Mepromazine, has been shown to be stable in 0.9% sodium chloride solution for at least 14 days when stored in polypropylene (B1209903) syringes.[2][4] However, the stability of the deuterated form in organic solvents used for mass spectrometry should be independently verified. Phenothiazines are susceptible to oxidation, so minimizing headspace in vials and avoiding exposure to air for prolonged periods is advisable.

Summary of Recommendations

Parameter	Recommendation
Stock Solution Solvent	Methanol or Acetonitrile (LC-MS Grade)
Stock Solution Concentration	1 mg/mL
Working Solution Solvent	Compatible with the initial mobile phase of the LC method (e.g., 50:50 Methanol:Water)
Working Solution Concentration	To be optimized, typically in the ng/mL range.
Storage	-20°C, protected from light in amber vials.

Logical Relationship of Internal Standard Usage

The following diagram illustrates the principle of using an internal standard to correct for variability in an analytical method.

Principle of Internal Standard Correction.

References

• 1. scbt.com [scbt.com]
• 2. Levo Mepromazine-d3 | TRC-L375752-10MG | LGC Standards [lgcstandards.com]
• 3. rwandafda.gov.rw [rwandafda.gov.rw]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Levo Mepromazine-d3 in Metabolite Identification Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Levo Mepromazine-d3 as an internal standard for the identification and characterization of Levo Mepromazine metabolites. Detailed protocols for in vitro and in vivo metabolism studies followed by liquid chromatography-mass spectrometry (LC-MS) analysis are outlined to guide researchers in the fields of drug metabolism, pharmacokinetics, and toxicology.

Introduction to Levo Mepromazine and Metabolite Identification

Levo Mepromazine, also known as methotrimeprazine, is a phenothiazine (B1677639) antipsychotic with sedative, antiemetic, and analgesic properties.[1] Understanding its metabolic fate is crucial for comprehending its therapeutic actions, potential drug-drug interactions, and toxicological profile. The primary routes of Levo Mepromazine metabolism in humans include N-demethylation, 5-sulfoxidation, and hydroxylation of the phenothiazine ring.[2][3] These biotransformation reactions are predominantly catalyzed by the cytochrome P450 enzyme CYP3A4.[2]

Metabolite identification is a critical step in drug development, as metabolites can be pharmacologically active, inactive, or toxic. The use of stable isotope-labeled internal standards, such as Levo Mepromazine-d3, is a powerful technique to facilitate the unambiguous detection and structural elucidation of drug metabolites in complex biological matrices.[4][5][6][7][8]

Advantages of Using Levo Mepromazine-d3

Levo Mepromazine-d3 is a deuterated analog of Levo Mepromazine, where three hydrogen atoms have been replaced by deuterium (B1214612). This isotopic labeling offers several advantages in metabolite identification studies:

• Co-elution with Unlabeled Drug and Metabolites: Levo Mepromazine-d3 exhibits nearly identical physicochemical properties to the unlabeled drug, resulting in co-elution during chromatographic separation. This aids in the identification of the parent drug peak.

• Distinct Mass Shift: The deuterium labeling introduces a predictable mass shift of +3 Da in the mass spectrum of the parent drug. This allows for the easy differentiation of the internal standard from the unlabeled drug.

• "Twin Peak" Identification of Metabolites: When a biological sample is spiked with Levo Mepromazine-d3, any detected metabolite of Levo Mepromazine will appear as a pair of peaks in the mass spectrum: one corresponding to the metabolite of the unlabeled drug and another peak at M+3 Da corresponding to the metabolite of Levo Mepromazine-d3. This "twin peak" signature provides a high degree of confidence in metabolite identification.

• Quantitation: Levo Mepromazine-d3 serves as an ideal internal standard for the accurate quantification of Levo Mepromazine and its metabolites, as it compensates for variations in sample preparation and instrument response.

Known Metabolites of Levo Mepromazine

Several metabolites of Levo Mepromazine have been identified in human plasma and urine. The major metabolites and their relative abundance are summarized in the table below. It is important to note that concentrations can vary significantly between individuals.

Metabolite	Metabolic Reaction	Typical Plasma Concentration Relative to Levo Mepromazine
N-desmethyllevomepromazine	N-Demethylation	Generally higher; can be approximately twice the concentration of the parent drug.
Levomepromazine (B1675116) Sulfoxide	5-Sulfoxidation	Generally 1-2 times higher than the parent drug.
3-Hydroxylevomepromazine	Ring Hydroxylation	A major metabolite, often found in higher concentrations than the parent drug, primarily as a conjugate.[3]
7-Hydroxylevomepromazine	Ring Hydroxylation	Identified in urine.
8-Hydroxylevomepromazine	Ring Hydroxylation	Suggested metabolite found in urine.[3]
O-desmethyl-3-hydroxylevomepromazine	O-Demethylation & Hydroxylation	Identified in urine.[3]
O-desmethyl-7-hydroxylevomepromazine	O-Demethylation & Hydroxylation	Identified in urine.[3]
N,O-didesmethyl-7-hydroxylevomepromazine	N-Demethylation & O-Demethylation & Hydroxylation	Identified in urine.[3]

Experimental Protocols

In Vitro Metabolite Identification using Human Liver Microsomes

This protocol describes the incubation of Levo Mepromazine with human liver microsomes to identify its primary metabolites.

Materials:

• Levo Mepromazine

• Levo Mepromazine-d3

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN)

• Methanol (B129727) (MeOH)

• Formic Acid

• Purified water

Protocol:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, human liver microsomes (final concentration e.g., 0.5 mg/mL), and the NADPH regenerating system.

  • Prepare a control incubation without the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add a mixture of Levo Mepromazine (final concentration e.g., 1 µM) and Levo Mepromazine-d3 (final concentration e.g., 1 µM) to initiate the metabolic reaction.

• Incubation: Incubate at 37°C for a specified time (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding 2 volumes of ice-cold acetonitrile containing a suitable internal standard for analytical validation if needed.

• Protein Precipitation: Vortex the mixture vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the proteins.

• Sample Collection: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable mobile phase (e.g., 50% methanol in water with 0.1% formic acid) for LC-MS analysis.

LC-MS/MS Analysis for Metabolite Identification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass spectrometer (e.g., Triple Quadrupole, Q-TOF, or Orbitrap) equipped with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to separate the parent drug and its metabolites (e.g., 5-95% B over 15 minutes).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan for initial screening and product ion scan (tandem MS) for structural elucidation.

• Full Scan Range: m/z 100-800.

• Collision Energy: Optimized for fragmentation of the parent drug and potential metabolites.

Data Analysis:

• Extract the ion chromatograms for the expected m/z of Levo Mepromazine and Levo Mepromazine-d3.

• Search for pairs of peaks separated by 3 Da, which are indicative of a metabolite and its deuterated counterpart.

• Perform product ion scans on the identified parent and metabolite ions to obtain fragmentation patterns.

• Compare the fragmentation patterns of the metabolites with that of the parent drug to deduce the site of metabolic modification.

Visualizations

Caption: Metabolic pathway of Levo Mepromazine.

Caption: Experimental workflow for metabolite identification.

Caption: Logic of stable isotope labeling for metabolite identification.

References

• 1. Bioequivalence and absolute bioavailability of oblong and coated levomepromazine tablets in CYP2D6 phenotyped subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medicines.org.uk [medicines.org.uk]
• 3. medsafe.govt.nz [medsafe.govt.nz]
• 4. High-performance liquid chromatographic determination of levomepromazine (methotrimeprazine) and its main metabolites in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resin haemoperfusion in levomepromazine poisoning: evaluation of effect on plasma drug and metabolite levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and relative bioavailability of levomepromazine after repeated administration of tablets and syrup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolism of levomepromazine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Technical Notes & Optimization

Technical Support Center: Levo Mepromazine-d3 Matrix Effects in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the analysis of Levo Mepromazine-d3 by mass spectrometry.

Troubleshooting Guides

This section offers solutions to common problems associated with matrix effects in Levo Mepromazine-d3 analysis.

Problem: Inconsistent or inaccurate quantitative results for Levo Mepromazine.

Possible Cause: Matrix effects, such as ion suppression or enhancement, are a primary cause of variability in quantitative mass spectrometry.[1][2] These effects arise from co-eluting endogenous components in the sample matrix that interfere with the ionization of the target analyte.[1][2]

Solution:

• Optimize Sample Preparation: The most effective way to mitigate matrix effects is to remove interfering components before analysis.[2] For Levo Mepromazine analysis in plasma, Solid-Phase Extraction (SPE) has been shown to be effective.[1][3][4]

  • Recommended Protocol: A detailed SPE protocol is provided in the "Experimental Protocols" section below.

• Chromatographic Separation: Ensure adequate chromatographic separation of Levo Mepromazine-d3 from matrix components.

  • Action: Adjust the gradient, mobile phase composition, or consider a different column chemistry to improve resolution. A study quantifying Levo Mepromazine in human plasma utilized a gradient elution with a C18 column.[1][3][5]

• Use a Stable Isotope-Labeled Internal Standard: Levo Mepromazine-d3 is a stable isotope-labeled internal standard (SIL-IS). A SIL-IS is the best tool to compensate for matrix effects as it co-elutes with the analyte and experiences similar ionization suppression or enhancement, thus ensuring the ratio of analyte to internal standard remains consistent.

• Evaluate Matrix Effects Systematically: Quantify the extent of matrix effects to determine if the current method is acceptable.

  • Action: Perform a post-extraction spike experiment as detailed in the "Experimental Protocols" section. A validated method for Levo Mepromazine in human plasma reported no significant ion suppression.[1]

Quantitative Data Summary

While specific quantitative data for Levo Mepromazine-d3 matrix effects is not extensively published, a validation study for the non-deuterated Levo Mepromazine in human plasma provides valuable insight.

Analyte	Matrix	Sample Preparation	Matrix Effect Finding
Levomepromazine	Human Plasma	Solid-Phase Extraction (SPE)	No significant ion suppression or enhancement was observed.[1]

This table is based on a study that successfully validated a method for multiple antipsychotics, indicating that with proper sample cleanup, matrix effects for Levo Mepromazine can be effectively managed.[1][3][5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the assessment and mitigation of matrix effects for Levo Mepromazine-d3.

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is adapted from a validated method for the analysis of antipsychotics in human plasma.[1][3][4]

Materials:

• Oasis HLB SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate

• Ultrapure water

• Human plasma samples

Procedure:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading: To 500 µL of plasma sample, add the internal standard (Levo Mepromazine-d3). Load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in a suitable volume of the initial mobile phase.

Protocol 2: Assessment of Matrix Effect (Post-Extraction Spike Method)

This is a standard method to quantitatively evaluate matrix effects.[6]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of Levo Mepromazine and Levo Mepromazine-d3 in the mobile phase.

  • Set B (Post-Spike Sample): Extract blank plasma using the SPE protocol described above. After extraction, spike the clean extract with the same concentration of Levo Mepromazine and Levo Mepromazine-d3 as in Set A.

  • Set C (Pre-Spike Sample): Spike blank plasma with Levo Mepromazine and Levo Mepromazine-d3 before the SPE procedure.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • An MF of 100% indicates no matrix effect.

    • An MF < 100% indicates ion suppression.

    • An MF > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in mass spectrometry?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analyte's signal, affecting the accuracy and reproducibility of quantitative analysis.[1][2]

Q2: Why is Levo Mepromazine-d3 used as an internal standard?

A2: Levo Mepromazine-d3 is a stable isotope-labeled internal standard (SIL-IS). SIL-ISs are considered the gold standard for quantitative LC-MS analysis because they have nearly identical chemical and physical properties to the analyte. This means they co-elute and experience the same degree of matrix effects and extraction recovery, allowing for accurate correction of any variations.

Q3: My signal for Levo Mepromazine-d3 is low and inconsistent. What could be the cause?

A3: This could be due to significant ion suppression.

• Troubleshooting Steps:

  • Review your sample preparation: Inefficient removal of matrix components like phospholipids (B1166683) from plasma is a common cause of ion suppression.[2] Re-evaluate your SPE or LLE procedure.

  • Check chromatographic conditions: Poor separation can lead to co-elution with highly suppressive matrix components. Try adjusting the mobile phase gradient to better separate your analyte from the bulk of the matrix.

  • Clean the mass spectrometer source: Contamination of the ion source can lead to poor ionization and signal instability. Follow the manufacturer's instructions for cleaning the ESI probe and source optics.

Q4: Can I use a different internal standard if I don't have Levo Mepromazine-d3?

A4: While a SIL-IS is highly recommended, if unavailable, a structural analog can be used. However, it is crucial to validate its performance thoroughly. The analog should have similar extraction recovery and chromatographic retention to Levo Mepromazine, but it may not compensate for matrix effects as effectively as a SIL-IS.

Q5: How can I qualitatively check for matrix effects during method development?

A5: A post-column infusion experiment is a useful qualitative tool.[6] This involves infusing a constant concentration of Levo Mepromazine-d3 into the MS while injecting an extracted blank matrix sample onto the LC column. Any dips or peaks in the baseline signal of the infused standard at different retention times indicate regions of ion suppression or enhancement.

Visualizations

Caption: Experimental workflow for Levo Mepromazine-d3 analysis.

Caption: Troubleshooting logic for matrix effect issues.

References

• 1. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. scispace.com [scispace.com]
• 4. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Levomepromazine and its Deuterated Standard

Welcome to the technical support center for optimizing your Liquid Chromatography (LC) methods for levomepromazine (B1675116) and its deuterated internal standard. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during method development and routine analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing poor peak shape (tailing or fronting) for my levomepromazine peak. What are the likely causes and how can I fix it?

A1: Poor peak shape is a common issue in liquid chromatography. Here are the potential causes and solutions:

• Mobile Phase pH: The pH of your mobile phase plays a crucial role in the peak shape of ionizable compounds like levomepromazine. If the mobile phase pH is close to the pKa of levomepromazine, you may observe peak tailing.

  • Solution: Adjust the mobile phase pH to be at least 2 units above or below the pKa of levomepromazine. For basic compounds like levomepromazine, a lower pH (e.g., pH 2.7-4) is often effective.[1][2][3] Using a buffer, such as ammonium (B1175870) formate, can help maintain a stable pH.[1][4]

• Column Choice: The selection of the stationary phase is critical.

  • Solution: A C18 column is commonly used for the analysis of levomepromazine. However, if you are still experiencing issues, consider a column with a different chemistry, such as a PFP (Pentafluorophenyl) column, which can offer alternative selectivity for aromatic compounds.

• Secondary Interactions: Peak tailing can also be caused by secondary interactions between the analyte and the silica (B1680970) backbone of the column.

  • Solution: Use a column with end-capping to minimize these interactions. Additionally, ensure your mobile phase has sufficient ionic strength by using a buffer.

• Column Contamination: Buildup of contaminants on the column can lead to peak distortion.

  • Solution: Implement a regular column flushing procedure. If the problem persists, consider using a guard column to protect your analytical column.

Q2: My levomepromazine and its deuterated internal standard are not separating well. What should I do?

A2: Co-elution of an analyte and its deuterated internal standard is expected as they are chemically identical. The key is to ensure that there are no interfering peaks from the matrix at the same retention time. However, if you need to achieve baseline separation for specific reasons, or if you suspect an interference, you can try the following:

• Gradient Optimization: A shallower gradient will provide more time for the compounds to interact with the stationary phase, potentially improving resolution.

  • Solution: Decrease the rate of change of your organic solvent concentration in the gradient. For example, instead of a rapid gradient from 10% to 90% acetonitrile (B52724) in 5 minutes, try a slower gradient over 10-15 minutes.

• Mobile Phase Composition: The choice of organic solvent can influence selectivity.

  • Solution: While acetonitrile is commonly used, you can experiment with methanol (B129727) as the organic modifier. A mixture of acetonitrile and methanol might also provide different selectivity.

• Column with Higher Efficiency: A column with smaller particles (e.g., sub-2 µm) or a longer column will provide higher theoretical plates and better resolving power.

Q3: I am experiencing low signal intensity for levomepromazine. How can I improve it?

A3: Low signal intensity can be due to a variety of factors, from sample preparation to mass spectrometer settings.

• Ionization Efficiency: Levomepromazine is a basic compound and ionizes well in positive ion mode.

  • Solution: Ensure your mobile phase is acidic (e.g., contains 0.1% formic acid or is buffered at a low pH) to promote protonation and enhance the signal in positive electrospray ionization (ESI+).

• Matrix Effects: Endogenous components from your sample matrix (e.g., plasma, urine) can co-elute with your analyte and suppress its ionization.

  • Solution: Improve your sample preparation method. Solid-phase extraction (SPE) is generally more effective at removing interfering matrix components than protein precipitation. You can also try diluting your sample to reduce the concentration of matrix components.

• Mass Spectrometer Parameters: The settings on your mass spectrometer need to be optimized for your specific analyte.

  • Solution: Perform a tuning of your instrument for levomepromazine to determine the optimal precursor and product ions, as well as other parameters like collision energy and declustering potential.

Q4: I am observing a shift in retention time for my peaks. What could be the cause?

A4: Retention time shifts can compromise the reliability of your analysis.

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase can lead to variability in retention times.

  • Solution: Always prepare your mobile phases fresh and ensure accurate measurement of all components. Degas your mobile phases before use.

• Column Equilibration: Insufficient column equilibration between injections can cause retention time drift.

  • Solution: Ensure your column is fully equilibrated with the initial mobile phase conditions before each injection. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column.

• Column Temperature: Fluctuations in the column temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout your analytical run.

Experimental Protocols

Below are example experimental protocols for the analysis of levomepromazine by LC-MS/MS, based on published methods.

Protocol 1: LC-MS/MS Method for Levomepromazine in Human Plasma

• Sample Preparation (Solid-Phase Extraction):

  • Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • To 500 µL of plasma, add the deuterated internal standard.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC Conditions:

  • Column: Restek PFP Propyl C18 (50 mm x 2.1 mm, 5 µm)

  • Mobile Phase A: 2 mM Ammonium Formate in water, pH 2.7

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 800 µL/min

  • Injection Volume: 20 µL

  • Gradient:

    • 0-3 min: 10% B

    • 3-7 min: Linear gradient to 90% B

    • 7-9 min: Hold at 90% B

    • 9.1-11 min: Return to 10% B and equilibrate

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific transitions for levomepromazine and its deuterated standard should be optimized on your instrument.

Protocol 2: Alternative LC-MS/MS Method

• LC Conditions:

  • Column: Kinetex C18 (100 mm x 2.1 mm, 2.6 µm)

  • Mobile Phase A: 10 mM Ammonium Formate in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.12 mL/min

  • Injection Volume: 10 µL

  • Gradient: A gradient tailored to the specific separation, with a total run time of approximately 14 minutes.

Data Presentation

Table 1: Comparison of LC Gradient Conditions for Levomepromazine Analysis

Parameter	Method 1	Method 2
Column	Restek PFP Propyl C18 (50 mm x 2.1 mm, 5 µm)	Kinetex C18 (100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	2 mM Ammonium Formate, pH 2.7	10 mM Ammonium Formate
Mobile Phase B	Acetonitrile	Acetonitrile
Flow Rate	800 µL/min	0.12 mL/min
Gradient Profile	10% B (3 min) -> 90% B (4 min) -> 10% B (2 min)	Not specified in detail, 14 min total run time

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: General workflow for LC method development.

References

• 1. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of Liquid-Chromatography Tandem-Mass-Spectrometry Method for Determining Environmental Contamination by Powdered Medicinal Drugs in Pharmacies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Levo Mepromazine-d3 Chromatography

This technical support center provides troubleshooting guidance for common peak shape issues encountered during the chromatographic analysis of Levo Mepromazine-d3.

Troubleshooting Guide

This guide addresses the most frequent peak shape abnormalities. For optimal results, address the potential causes systematically.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.[1] This can compromise accurate integration and reduce resolution.

Troubleshooting Peak Tailing

Potential Cause	Recommended Solutions
Secondary Silanol (B1196071) Interactions	Lower the mobile phase pH to approximately 3.0 or below to protonate ionizable silanol groups, which can prevent secondary retention.[2] Consider using a column specifically designed for low pH conditions.[2]
Mobile Phase pH Issues	Ensure the mobile phase pH is correctly prepared and optimized for your analyte.[1][3] Incorrect pH can lead to partial ionization and inconsistent interactions.[1]
Column Contamination/Degradation	Flush the column with a strong solvent.[3][4] If tailing persists and is observed for all peaks, it may indicate a contaminated or degraded column that needs replacement.[4][5]
Mass Overload	Inject a more diluted sample to see if the tailing improves.[2][4]
Excessive Dead Volume	Check for and minimize any extra-column volume by using shorter, narrower internal diameter tubing.[2][3] Ensure all fittings are properly connected.[2] A void at the column inlet can also cause tailing.[2]
Interfering Peak	A co-eluting compound can appear as a shoulder or tail. Modify the mobile phase composition or gradient to improve separation.[3]

Issue 2: Peak Fronting

Peak fronting occurs when the first half of the peak is broader than the second half, creating a "shark fin" appearance.[1][6]

Troubleshooting Peak Fronting

Potential Cause	Recommended Solutions
Column Overload (Concentration)	The most common cause is injecting a sample that is too concentrated or too large in volume.[7][8][9] Reduce the injection volume or dilute the sample.[1][8][10]
Sample Solvent Incompatibility	The sample solvent should be as weak as or weaker than the mobile phase.[11] If the sample solvent is significantly stronger, it can cause the analyte to travel through the column too quickly, leading to fronting.[6][8] Prepare samples in the mobile phase whenever possible.[8]
Poor Sample Solubility	If the sample is not fully dissolved in the mobile phase, it can lead to fronting.[6] Try reducing the sample concentration or choosing a more suitable solvent.[6]
Column Collapse or Degradation	Physical degradation of the column packing, such as a collapse or void, can cause peak fronting.[6][7][9] This often requires column replacement.[1]
Low Temperature	In some cases, increasing the column temperature can improve peak shape.[3]

Issue 3: Split Peaks

Split peaks appear as two or more distinct peaks for a single analyte, which can be caused by both chemical and physical issues within the HPLC system.[6][12]

Troubleshooting Split Peaks

Potential Cause	Recommended Solutions
Blocked Column Frit	If all peaks in the chromatogram are split, a common cause is a partially blocked inlet frit.[6][13][14] This distorts the sample introduction onto the column.[14] Try back-flushing the column or replacing the frit/column.[15]
Void or Channel in Column Packing	A void at the head of the column can cause the sample to spread unevenly, leading to split peaks for all analytes.[6][12][13] This typically requires column replacement.[13]
Sample Solvent Mismatch	If the sample solvent is too different from the mobile phase, it can cause peak splitting.[6] Adjust the sample solvent to be more compatible with the mobile phase.[6]
Co-elution of Analytes	If only a single peak is split, it may be two different components eluting very close together.[12][13] To test this, inject a smaller sample volume; if two distinct peaks emerge, optimize the method (e.g., mobile phase, temperature, flow rate) to improve resolution.[6][13]
Temperature Mismatch	A significant difference between the mobile phase temperature and the column temperature can sometimes lead to double peaks.[13]

Issue 4: Broad Peaks

Broad peaks can be a sign of several issues, from late elution to system inefficiencies, and can negatively impact sensitivity and resolution.

Troubleshooting Broad Peaks

Potential Cause	Recommended Solutions
Late Elution from Previous Injection	A broad peak that is inconsistent with others may be a late-eluting peak from a prior run.[11][16] Extend the run time to confirm if the peak appears at a later, more appropriate retention time with a normal shape.[16]
Large Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause band broadening.[3] Use shorter, narrower tubing.[3]
Low Flow Rate	An unusually low flow rate can increase diffusion and lead to broader peaks.[3] Ensure the flow rate is set correctly.[3]
Column Contamination or Overloading	A contaminated guard or analytical column can result in broad peaks.[3] Replace the guard column or flush the analytical column.[3] Also, consider reducing the injection volume to avoid overloading.[3]
Detector Settings	An incorrect detector data acquisition rate (too slow) can lead to the appearance of broad peaks.[11] Check and adjust the detector settings.[3]
Poor Column Equilibration	Insufficient time for the column to equilibrate with the mobile phase can cause peak broadening.[3] Increase the equilibration time before injection.[3]

Experimental Protocols

Protocol 1: Column Flushing and Cleaning

This procedure is recommended when column contamination is suspected.

• Disconnect the Column: Disconnect the column from the detector to prevent contaminants from entering the flow cell.

• Reverse the Column: Connect the column in the reverse flow direction.

• Flush with a Series of Solvents: Flush the column with solvents of increasing elution strength. A typical sequence for a reversed-phase column is:

  • HPLC-grade water (20 column volumes)

  • Isopropanol (20 column volumes)

  • Hexane (if necessary for highly non-polar contaminants, 20 column volumes)

  • Isopropanol (20 column volumes)

  • Mobile phase without buffer (20 column volumes)

• Re-equilibrate: Reconnect the column in the correct flow direction and equilibrate with the mobile phase until a stable baseline is achieved.

Protocol 2: Mobile Phase Preparation

Proper mobile phase preparation is critical for reproducible results.

• Use High-Purity Solvents: Always use HPLC-grade or MS-grade solvents and high-purity water.[5][11]

• Accurate pH Adjustment: If using a buffer, accurately measure and adjust the pH. A poorly adjusted pH is a common cause of peak shape issues.[15]

• Filter the Mobile Phase: Filter all aqueous mobile phases and buffers through a 0.45 µm or 0.22 µm filter to remove particulates that could block the column frit.[5]

• Degas the Mobile Phase: Thoroughly degas the mobile phase using sonication, vacuum filtration, or an inline degasser to prevent air bubbles in the system.[3]

Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing and resolving peak shape issues.

Caption: A workflow for troubleshooting common chromatography peak shape abnormalities.

Frequently Asked Questions (FAQs)

Q1: Can the mobile phase pH cause both peak tailing and fronting?

A: Yes. An unoptimized pH can lead to inconsistent ionization of the analyte. For basic compounds, this can cause tailing due to interactions with silanol groups.[1][17] It can also contribute to fronting if the ionization state causes the analyte to elute too rapidly or inconsistently.[1]

Q2: How do I know if I'm overloading the column?

A: There are two types of overload. Mass overload, often leading to tailing, occurs when too much analyte is injected.[1][4] Concentration overload, a common cause of fronting, happens when the sample is too concentrated.[1] To check for overloading, simply dilute your sample or reduce the injection volume and observe if the peak shape improves.[2][10]

Q3: My peaks are split. How can I tell if it's a column problem or co-elution?

A: A good rule of thumb is to observe how many peaks are affected. If all peaks in the chromatogram are split, the issue is likely a physical problem that occurs before separation, such as a blocked frit or a void at the top of the column.[6][14][15] If only a single peak is split, the problem is more likely related to the chemistry of the separation, such as two components eluting very close together.[12]

Q4: Can a guard column cause peak shape problems?

A: Yes. While guard columns are meant to protect the analytical column, a contaminated or worn-out guard column can itself cause issues like peak tailing, broadening, or splitting.[3][4] If you suspect the guard column is the issue, remove it from the flow path and perform an injection. If the peak shape improves, replace the guard column.[15]

Q5: Why are my early eluting peaks showing more tailing than later ones?

A: This can be a sign of excessive extra-column volume (dead volume).[2] The effects of dead volume are generally more pronounced for peaks with lower retention times because they have less time to diffuse and refocus on the column. Check all connections and tubing between the injector and the column.[4]

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 3. HPLC Troubleshooting Guide [scioninstruments.com]
• 4. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 5. mastelf.com [mastelf.com]
• 6. acdlabs.com [acdlabs.com]
• 7. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 8. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 9. support.waters.com [support.waters.com]
• 10. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 11. halocolumns.com [halocolumns.com]
• 12. bio-works.com [bio-works.com]
• 13. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. waters.com [waters.com]

Technical Support Center: Troubleshooting Ion Suppression with Levo Mepromazine-d3

Welcome to the technical support center for troubleshooting ion suppression issues related to the use of Levo Mepromazine-d3 as an internal standard in LC-MS/MS analysis. This resource provides researchers, scientists, and drug development professionals with practical guidance in a question-and-answer format to identify and mitigate ion suppression, ensuring accurate and reliable quantification of Levo Mepromazine.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when using Levo Mepromazine-d3?

A1: Ion suppression is a type of matrix effect where components in the sample matrix, other than the analyte of interest, interfere with the ionization of the target analyte in the mass spectrometer's ion source.[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[2][3][4] When using Levo Mepromazine-d3 as an internal standard, ion suppression can affect it and the target analyte (Levo Mepromazine) differently, leading to inaccurate quantification if not properly addressed.

Q2: My signal for Levo Mepromazine-d3 is unexpectedly low or variable. What are the initial troubleshooting steps?

A2: Unexpectedly low or variable signal for your internal standard is a common indicator of ion suppression. Here are the initial steps to take:

• Evaluate Sample Preparation: Inadequate sample cleanup is a primary cause of ion suppression.[5] Endogenous materials like proteins, lipids, and salts can interfere with ionization.[6] Consider if your current sample preparation method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) is sufficient to remove these interferences.

• Check for Co-elution: Ion suppression is most significant when interfering matrix components co-elute with the analyte of interest.[1][2] Examine your chromatogram to see if the Levo Mepromazine-d3 peak elutes in a region with a high density of other signals, which could indicate the presence of interfering compounds.

• Review Mobile Phase Composition: The composition of the mobile phase can influence ionization efficiency.[5] Ensure that the mobile phase components are compatible with your ionization mode (e.g., electrospray ionization - ESI) and that the pH is appropriate for the analyte. Volatile buffers like ammonium (B1175870) formate (B1220265) or acetate (B1210297) are often preferred.[5]

Q3: How can I confirm that ion suppression is the cause of my signal issues?

A3: A post-column infusion experiment is a definitive way to identify the regions in your chromatogram where ion suppression is occurring.[6][7] This involves infusing a constant flow of Levo Mepromazine-d3 solution into the mobile phase after the analytical column and before the mass spectrometer. When a blank matrix sample is injected, any dips in the baseline signal of the internal standard indicate the retention times at which matrix components are causing ion suppression.[6]

Troubleshooting Guides

Guide 1: Optimizing Sample Preparation to Reduce Matrix Effects

If ion suppression is confirmed, enhancing your sample preparation protocol is a critical step. The goal is to remove interfering matrix components before analysis.

Comparison of Sample Preparation Techniques for Levo Mepromazine Analysis:

Sample Preparation Technique	Typical Recovery (%)	Relative Ion Suppression (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	90-105	40-60	Simple, fast, and inexpensive.	Prone to significant matrix effects as it doesn't remove many interfering substances.[3]
Liquid-Liquid Extraction (LLE)	75-90	15-30	Cleaner extracts than PPT, reducing ion suppression.[3]	More labor-intensive and requires optimization of solvent systems.
Solid-Phase Extraction (SPE)	85-100	5-15	Provides the cleanest extracts, significantly minimizing ion suppression.[1][5]	More expensive and requires method development to select the appropriate sorbent and elution solvents.

Guide 2: Modifying Chromatographic Conditions

Altering your liquid chromatography (LC) method can help separate Levo Mepromazine and its deuterated internal standard from interfering matrix components.

Troubleshooting Chromatographic Parameters:

Parameter	Recommended Action	Expected Outcome
Gradient Profile	Increase the initial hold time with a lower percentage of organic solvent, or create a shallower gradient.	Allows for better separation of early-eluting, polar interferences from the analytes.
Column Chemistry	Switch to a column with a different stationary phase (e.g., from C18 to a PFP or Cyano column).	Provides alternative selectivity, which may resolve the analytes from co-eluting matrix components.
Flow Rate	Decrease the flow rate.	Can lead to improved separation efficiency and reduced ion suppression, especially with nano-flow ESI.[3]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the chromatographic regions where matrix components cause ion suppression of the Levo Mepromazine-d3 signal.

Materials:

• Standard LC-MS/MS system

• Syringe pump

• Tee-piece connector

• Levo Mepromazine-d3 standard solution (e.g., 100 ng/mL in 50:50 acetonitrile:water)

• Prepared blank plasma/serum extract (from a matrix known to be free of the analyte)

• Mobile phases A and B as per your analytical method

Methodology:

• Set up the LC-MS/MS system with your analytical column and mobile phases.

• Disconnect the LC flow from the MS ion source.

• Using a tee-piece, connect the outlet of the analytical column and the outlet of the syringe pump to the MS ion source.

• Begin infusing the Levo Mepromazine-d3 solution at a constant, low flow rate (e.g., 5-10 µL/min) using the syringe pump.

• Start the LC flow with your initial gradient conditions.

• Once a stable baseline for the Levo Mepromazine-d3 signal is observed in the mass spectrometer, inject the blank matrix extract.

• Monitor the Levo Mepromazine-d3 signal throughout the chromatographic run. Dips in the signal indicate regions of ion suppression.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

Objective: To effectively clean up plasma samples to minimize ion suppression for the analysis of Levo Mepromazine.

Materials:

• SPE cartridges (e.g., Oasis HLB)

• Plasma sample containing Levo Mepromazine and spiked with Levo Mepromazine-d3

• Methanol (B129727)

• Deionized water

• 5% Methanol in water

• SPE vacuum manifold

Methodology:

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol through it.

• Equilibration: Equilibrate the cartridge with 1 mL of deionized water.

• Loading: Load the plasma sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the Levo Mepromazine and Levo Mepromazine-d3 from the cartridge with 1 mL of methanol.

• The eluate can then be evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression: a major concern in mass spectrometry - Archives des publications du CNRC - Canada.ca [publications-cnrc.canada.ca]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Levo Mepromazine-d3 Signal Intensity in Mass Spectrometry

Welcome to the technical support center for the analysis of Levo Mepromazine-d3 by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the signal intensity and ensure accurate quantification of Levo Mepromazine-d3 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Levo Mepromazine-d3, and why is it used in mass spectrometry?

A1: Levo Mepromazine-d3 is a deuterated form of Levo Mepromazine, a phenothiazine (B1677639) antipsychotic medication. In mass spectrometry-based bioanalysis, it serves as an ideal internal standard (IS) for the accurate quantification of Levo Mepromazine. Its chemical and physical properties are nearly identical to the non-deuterated analyte, but it has a different mass, allowing for its distinction in the mass spectrometer.

Q2: I am observing a weak or no signal for Levo Mepromazine-d3. What are the potential causes?

A2: A low signal intensity for Levo Mepromazine-d3 can stem from several factors, including:

• Suboptimal Mass Spectrometry Parameters: Inefficient ionization or fragmentation.

• Matrix Effects: Ion suppression or enhancement from co-eluting components in the sample matrix.

• Inefficient Sample Preparation: Poor extraction recovery of the internal standard.

• Instability of the Internal Standard: Degradation or deuterium-hydrogen (H/D) exchange.

• Incorrect Concentration: Errors in the preparation of the internal standard working solution.

Q3: How can I diagnose if matrix effects are suppressing my Levo Mepromazine-d3 signal?

A3: A post-extraction spike experiment is a common method to evaluate matrix effects. This involves comparing the peak area of Levo Mepromazine-d3 in a clean solution (neat standard) with the peak area of Levo Mepromazine-d3 spiked into a blank sample matrix that has already undergone the extraction procedure. A significantly lower peak area in the matrix sample indicates ion suppression.

Q4: Can the position of the deuterium (B1214612) labels on Levo Mepromazine-d3 affect its stability and signal?

A4: Yes, the position of deuterium labels is crucial. If the deuterium atoms are on exchangeable sites, such as hydroxyl (-OH) or amine (-NH) groups, they can be replaced by hydrogen atoms from the solvent, a process known as H/D exchange. This leads to a decrease in the Levo Mepromazine-d3 signal and an increase in the signal of the unlabeled Levo Mepromazine. It is important to use an internal standard where the deuterium atoms are on stable positions, such as an aromatic ring or a carbon atom not adjacent to a heteroatom.

Troubleshooting Guides

Issue 1: Low Signal Intensity of Levo Mepromazine-d3

This guide provides a systematic approach to troubleshooting and improving the signal intensity of your Levo Mepromazine-d3 internal standard.

Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting low signal intensity of Levo Mepromazine-d3.

Step 1: Optimize Mass Spectrometry Parameters

For optimal signal, it is crucial to fine-tune the mass spectrometer settings for Levo Mepromazine-d3. Since Levo Mepromazine-d3 is structurally very similar to Levo Mepromazine, the parameters for the unlabeled compound are an excellent starting point. The analysis is typically performed in positive ion mode using Multiple Reaction Monitoring (MRM).

Table 1: Recommended Starting Mass Spectrometry Parameters for Levo Mepromazine

Parameter	Recommended Value	Purpose
Ionization Mode	Positive Electrospray (ESI+)	Levo Mepromazine readily forms positive ions.
Precursor Ion (Q1)	m/z 329.2	This is the protonated molecular ion of Levo Mepromazine.
Product Ions (Q3)	m/z 58.0, m/z 100.1	These are characteristic fragment ions used for quantification and confirmation.[1]
Declustering Potential (DP)	Instrument dependent	Optimally set to minimize solvent clusters without causing premature fragmentation.
Collision Energy (CE)	Instrument dependent	Optimized to maximize the abundance of the desired product ions.

Note: The precursor ion for Levo Mepromazine-d3 will be m/z 332.2. The product ions are often the same as the unlabeled compound, but this should be confirmed experimentally.

Experimental Protocol: Optimization of MS Parameters

• Prepare a working solution of Levo Mepromazine-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Infuse the solution directly into the mass spectrometer.

• Perform a full scan (Q1 scan) to confirm the mass of the protonated molecule ([M+H]⁺), which should be approximately m/z 332.2.

• Perform a product ion scan by selecting m/z 332.2 in Q1 and scanning Q3 to identify the major fragment ions.

• Select the most intense and specific fragment ions for MRM transitions.

• Optimize the Declustering Potential (DP) and Collision Energy (CE) for each MRM transition to maximize the signal intensity.

Step 2: Evaluate and Mitigate Matrix Effects

Matrix effects can significantly suppress the ionization of Levo Mepromazine-d3, leading to a reduced signal.

Experimental Protocol: Post-Extraction Spike Analysis

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike Levo Mepromazine-d3 into the mobile phase or a clean solvent at the working concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma, serum) using your established protocol. After the final extraction step, spike Levo Mepromazine-d3 into the extracted matrix at the same concentration as in Set A.

• Analyze both sets of samples by LC-MS/MS.

• Compare the peak areas of Levo Mepromazine-d3 in both sets.

  • If the peak area in Set B is significantly lower than in Set A, ion suppression is occurring.

  • If the peak area in Set B is significantly higher, ion enhancement is present.

  • If the peak areas are comparable, the matrix effect is minimal.

Mitigation Strategies for Matrix Effects:

• Improve Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.

• Optimize Chromatography: Adjust the LC gradient to separate Levo Mepromazine-d3 from the co-eluting matrix components causing ion suppression.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but this may compromise the detection of the analyte.

Step 3: Enhance Sample Preparation Efficiency

The choice of sample preparation method can greatly impact the recovery of Levo Mepromazine-d3.

Table 2: Comparison of Sample Preparation Methods for Levo Mepromazine

Method	General Protocol	Advantages	Disadvantages
Protein Precipitation (PPT)	Add 3 volumes of a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to 1 volume of plasma/serum. Vortex and centrifuge to pellet the proteins. Analyze the supernatant.	Simple, fast, and inexpensive.	Less effective at removing other matrix components, which can lead to significant matrix effects.
Liquid-Liquid Extraction (LLE)	Adjust the pH of the sample to basic, then extract with a water-immiscible organic solvent (e.g., ethyl acetate/hexane). Evaporate the organic layer and reconstitute the residue.	Cleaner extracts than PPT, reducing matrix effects.	More labor-intensive and requires larger volumes of organic solvents.
Solid-Phase Extraction (SPE)	Condition an SPE cartridge (e.g., Oasis HLB), load the sample, wash away interferences, and elute the analyte with an organic solvent.	Provides the cleanest extracts, significantly reducing matrix effects and improving sensitivity.[2]	More complex, time-consuming, and costly.

For improving Levo Mepromazine-d3 signal, SPE is often the most effective method due to its superior cleanup capabilities.[2]

Step 4: Check for Isotopic Instability (H/D Exchange)

Deuterium exchange can lead to a loss of the Levo Mepromazine-d3 signal.

Troubleshooting H/D Exchange

Caption: A logical diagram for diagnosing H/D exchange of the internal standard.

Mitigation of H/D Exchange:

• Use a Stable Isotope-Labeled Standard: Ensure the Levo Mepromazine-d3 you are using has deuterium labels on non-exchangeable positions.

• Control pH: Avoid strongly acidic or basic conditions during sample preparation and in the mobile phase, as these can promote H/D exchange.

• Consider a ¹³C or ¹⁵N Labeled Standard: If H/D exchange is persistent, using an internal standard with carbon-13 or nitrogen-15 (B135050) labels is a more stable, albeit more expensive, alternative.

References

• 1. scispace.com [scispace.com]
• 2. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Preventing in-source fragmentation of Levo Mepromazine-d3

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing in-source fragmentation of Levo Mepromazine-d3 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a concern for Levo Mepromazine-d3 analysis?

A1: In-source fragmentation (ISF) is the unintended breakdown of an analyte, such as Levo Mepromazine-d3, within the ion source of a mass spectrometer before mass analysis.[1] This is a concern because it can lead to a decreased signal intensity of the intended precursor ion, making accurate quantification challenging. Furthermore, the fragment ions can potentially interfere with the analysis of other compounds or be mistaken for impurities. For phenothiazine (B1677639) derivatives like Levo Mepromazine, a common fragmentation pathway involves the loss of the side-chain.[2][3]

Q2: What are the primary causes of in-source fragmentation of Levo Mepromazine-d3?

A2: The primary causes of in-source fragmentation are excessive energy being transferred to the analyte ions in the ion source.[4] This can be a result of several factors, including:

• High Cone Voltage (or Fragmentor/Nozzle Voltage): This voltage accelerates ions from the atmospheric pressure region to the mass analyzer. High values increase the kinetic energy of the ions, leading to collisions with gas molecules and subsequent fragmentation.[5]

• High Source Temperature: Elevated temperatures can provide enough thermal energy to cause the breakdown of thermally labile compounds.

• Suboptimal Nebulizer and Drying Gas Flow Rates: Improper gas flows can affect the desolvation process and the internal energy of the ions.

Q3: How does the deuterium (B1214612) labeling in Levo Mepromazine-d3 affect in-source fragmentation?

A3: Deuterium-labeled internal standards like Levo Mepromazine-d3 are designed to be chemically identical to the analyte and co-elute during chromatography. While the deuterium substitution should not significantly alter the fundamental fragmentation pathways, the slightly higher mass of deuterium can result in fragment ions that are 3 Da heavier than the corresponding fragments of the unlabeled Levo Mepromazine. It is crucial to ensure that the deuterium labels are on a stable part of the molecule to avoid any unexpected fragmentation differences. The primary goal is to use "soft" ionization conditions that minimize fragmentation for both the analyte and the deuterated internal standard.

Q4: Can a dirty ion source contribute to in-source fragmentation?

A4: Yes, a contaminated ion source can lead to unstable electrospray and inconsistent ionization, which may contribute to increased in-source fragmentation. Regular cleaning and maintenance of the ion source are crucial for robust and reproducible results.

Troubleshooting Guides

Issue: Significant In-Source Fragmentation of Levo Mepromazine-d3 Observed

This guide provides a systematic approach to troubleshoot and minimize the in-source fragmentation of Levo Mepromazine-d3.

Diagram of Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting and minimizing in-source fragmentation.

Table 1: Key Parameter Adjustments to Reduce In-Source Fragmentation

Parameter	Recommended Action	Rationale	Potential Trade-offs
Cone Voltage	Decrease in 5-10 V increments	Reduces the kinetic energy of ions, leading to "softer" ionization and less fragmentation.	May decrease overall ion signal if set too low.
Source Temperature	Decrease in 10-20 °C increments	Minimizes thermal stress on the analyte, reducing thermally induced fragmentation.	May affect desolvation efficiency, potentially leading to reduced signal.
Desolvation Temperature	Decrease in 25-50 °C increments	Reduces the thermal energy imparted to the ions, preserving the precursor ion.	Inefficient desolvation can lead to solvent clusters and reduced signal intensity.
Nebulizer Gas Flow	Optimize (may need to increase or decrease)	Affects droplet size and desolvation efficiency. An optimal flow can improve ionization without excessive energy transfer.	Suboptimal flow can lead to spray instability or poor desolvation.

Experimental Protocols

Protocol: Systematic Optimization of Cone Voltage to Minimize In-Source Fragmentation

Objective: To determine the optimal cone voltage that maximizes the precursor ion signal of Levo Mepromazine-d3 while minimizing in-source fragmentation.

Materials:

• Levo Mepromazine-d3 standard solution of known concentration.

• LC-MS system with an electrospray ionization (ESI) source.

• Mobile phase compatible with the analysis.

Methodology:

• Initial Setup:

  • Infuse the Levo Mepromazine-d3 standard solution directly into the mass spectrometer using a syringe pump to ensure a stable signal.

  • Set the mass spectrometer to acquire data in full scan mode to observe both the precursor ion and any fragment ions.

  • Begin with the instrument's default or a previously used method's source parameters.

• Cone Voltage Ramp Experiment:

  • Start with a relatively high cone voltage where significant fragmentation is observed.

  • Gradually decrease the cone voltage in discrete steps (e.g., 10 V per step).

  • At each step, acquire a full scan mass spectrum and record the intensities of the precursor ion ([M+H]+) and major fragment ions.

• Data Analysis:

  • Plot the intensity of the precursor ion and the fragment ions as a function of the cone voltage.

  • Identify the cone voltage that provides the highest precursor ion intensity with the lowest fragment ion intensity. This will be your optimal cone voltage.

Diagram of Cone Voltage Optimization Workflow

Caption: Workflow for the systematic optimization of cone voltage to reduce fragmentation.

Expected Outcome: A clear trend showing a decrease in fragment ion intensity and an increase, followed by a potential decrease, in precursor ion intensity as the cone voltage is lowered. The optimal cone voltage will be at the peak of the precursor ion intensity before it starts to significantly decline.

References

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. In-source fragmentation [jeolusa.com]

Technical Support Center: Levo Mepromazine-d3 in Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for bioanalytical assays using Levo Mepromazine-d3 as an internal standard. The information is designed to help you identify and resolve common issues to ensure the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is Levo Mepromazine-d3 and why is it used in bioanalytical assays?

Levo Mepromazine-d3 is a deuterated form of Levo Mepromazine, a phenothiazine (B1677639) antipsychotic.[1] It is commonly used as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[2][3] Stable isotope-labeled internal standards like Levo Mepromazine-d3 are considered the gold standard because they have nearly identical physicochemical properties to the analyte (the non-deuterated Levo Mepromazine). This allows for accurate correction of variability that can occur during sample preparation, chromatography, and ionization, leading to more precise and reliable quantification.

Q2: What are the potential sources of interference when using Levo Mepromazine-d3?

The primary sources of interference in assays using deuterated internal standards like Levo Mepromazine-d3 are:

• Isotopic Crosstalk: This occurs when the signal from the unlabeled analyte (Levo Mepromazine) contributes to the signal of the deuterated internal standard (Levo Mepromazine-d3). This can happen due to the natural abundance of heavy isotopes (e.g., ¹³C) in the analyte, causing a portion of the analyte molecules to have a mass that overlaps with the internal standard.

• Matrix Effects: Components of the biological sample (e.g., plasma, urine) can interfere with the ionization of the analyte and the internal standard in the mass spectrometer. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), affecting the accuracy of the results.[4][5]

• Co-eluting Metabolites or Other Drugs: If metabolites of Levo Mepromazine or other administered drugs are not chromatographically separated, they may have similar mass-to-charge ratios and fragmentation patterns, leading to interference.

• Instability of the Internal Standard: Deuterated standards can sometimes be susceptible to back-exchange of deuterium (B1214612) atoms with hydrogen from the solvent, although this is less common when the deuterium labels are on a stable part of the molecule.

Q3: How can I assess for isotopic crosstalk between Levo Mepromazine and Levo Mepromazine-d3?

To evaluate crosstalk, you should analyze a high concentration of the unlabeled Levo Mepromazine without the internal standard and monitor the mass transition of Levo Mepromazine-d3. The response in the internal standard channel should be negligible, typically less than 0.1% of the internal standard's response at its working concentration.

Troubleshooting Guides

Issue 1: Inaccurate or Imprecise Results

Possible Cause	Troubleshooting Steps
Isotopic Crosstalk	1. Verify the purity of the internal standard: Ensure the Levo Mepromazine-d3 standard is of high isotopic purity. 2. Optimize chromatography: Improve the separation between Levo Mepromazine and any potential interfering peaks. 3. Adjust the concentration of the internal standard: Using a higher concentration of Levo Mepromazine-d3 may minimize the relative contribution of crosstalk from the analyte.
Differential Matrix Effects	1. Improve sample preparation: Use a more rigorous extraction method (e.g., solid-phase extraction instead of protein precipitation) to remove more matrix components. 2. Optimize chromatography: Ensure that Levo Mepromazine and Levo Mepromazine-d3 co-elute perfectly. Even a slight separation can expose them to different matrix environments, leading to differential ion suppression. 3. Dilute the sample: This can reduce the concentration of interfering matrix components.
Inaccurate Standard Curve	1. Prepare fresh calibration standards: Ensure the accuracy of your stock solutions and dilutions. 2. Evaluate the linearity range: The concentration range of your calibration curve may need to be adjusted.

Issue 2: Poor Peak Shape or Low Signal Intensity

Possible Cause	Troubleshooting Steps
Poor Chromatography	1. Check the column: The analytical column may be degraded or contaminated. Try flushing the column or replacing it. 2. Optimize the mobile phase: Adjust the pH or organic content of the mobile phase. 3. Investigate the injection solvent: Ensure the injection solvent is compatible with the mobile phase.
Ion Suppression	1. Perform a post-column infusion experiment: This will help identify regions of ion suppression in your chromatogram. 2. Modify the chromatographic method: Adjust the gradient to separate Levo Mepromazine and Levo Mepromazine-d3 from the ion-suppressing region. 3. Enhance sample cleanup: A cleaner sample will have fewer matrix components that can cause ion suppression.
Instrument Contamination	1. Clean the ion source: Contaminants in the mass spectrometer's ion source can lead to poor signal. 2. Check for carryover: Inject a blank sample after a high-concentration sample to ensure there is no carryover.

Data Presentation

The following table presents hypothetical data illustrating the impact of matrix effects on the quantification of Levo Mepromazine and the effectiveness of using Levo Mepromazine-d3 for correction.

Sample Type	Levo Mepromazine Peak Area	Levo Mepromazine-d3 Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Neat Solution (No Matrix)	1,000,000	500,000	2.00	10.0 (Nominal)	100
Plasma Extract (Protein Precipitation)	600,000	310,000	1.94	9.7	97
Plasma Extract (Solid-Phase Extraction)	850,000	430,000	1.98	9.9	99

This data is for illustrative purposes only.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Solution): Levo Mepromazine and Levo Mepromazine-d3 spiked in the mobile phase.

  • Set B (Post-extraction Spike): Blank biological matrix is extracted first, and then Levo Mepromazine and Levo Mepromazine-d3 are added to the extracted matrix.

  • Set C (Pre-extraction Spike): Levo Mepromazine and Levo Mepromazine-d3 are spiked into the biological matrix before the extraction process.

• Analyze all three sets using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak response in the presence of matrix [Set B]) / (Peak response in the absence of matrix [Set A])

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Levo Mepromazine) / (MF of Levo Mepromazine-d3)

  • A value close to 1 indicates that the internal standard is effectively compensating for the matrix effects.

Visualizations

Caption: Potential interference pathways in a bioanalytical assay.

Caption: A troubleshooting workflow for inaccurate results.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Enhancing recovery of Levo Mepromazine-d3 during sample extraction

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) to enhance the recovery of Levo Mepromazine-d3 during sample extraction from biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is Levo Mepromazine-d3 and why is it used as an internal standard?

Levo Mepromazine-d3 is a deuterated form of Levo Mepromazine, a phenothiazine (B1677639) antipsychotic.[1][2] It is commonly used as an internal standard (IS) in bioanalytical methods, such as LC-MS/MS, for the quantification of Levo Mepromazine.[1] The stable heavy isotopes in its structure make it chemically almost identical to the analyte but with a different mass, allowing it to be distinguished by a mass spectrometer.[1][3] The primary role of an IS is to compensate for variability during sample preparation and analysis, including extraction recovery, injection volume, matrix effects, and instrument fluctuations, thereby improving the accuracy and precision of the results.

Q2: What are the key chemical properties of Levo Mepromazine that influence its extraction?

Levo Mepromazine is a basic and lipophilic compound. Key properties influencing its extraction include:

• pKa: Approximately 9.19. As a basic drug, its ionization state is pH-dependent. At a pH below its pKa, it will be predominantly ionized (positively charged), and at a pH above its pKa, it will be in its neutral, more lipophilic form.

• Solubility: It is barely soluble in water but soluble in organic solvents.

• Protein Binding: Levo Mepromazine is highly protein-bound (around 90%) in plasma. This is a critical factor to consider, as the drug needs to be dissociated from proteins to be efficiently extracted.

Q3: What are the common reasons for low recovery of Levo Mepromazine-d3?

Low recovery of Levo Mepromazine-d3 can stem from several factors throughout the sample preparation process:

• Incomplete Protein Dissociation: Due to its high protein binding, failure to disrupt the interaction between the analyte and plasma proteins will lead to significant loss.

• Suboptimal pH: The pH of the sample and extraction solvents plays a crucial role in the ionization state and solubility of Levo Mepromazine-d3, affecting its partitioning behavior in liquid-liquid extraction (LLE) and its retention on solid-phase extraction (SPE) sorbents.

• Inappropriate Extraction Technique or Sorbent: The choice of extraction method (Protein Precipitation, LLE, or SPE) and the specific conditions or sorbent material must be compatible with the physicochemical properties of Levo Mepromazine-d3.

• Analyte Instability: Phenothiazines can be susceptible to oxidation and degradation, especially when exposed to light, heat, or certain solvent conditions.

• Non-Specific Binding: The analyte can adsorb to the surfaces of collection tubes, pipette tips, and other labware, leading to losses.

• Human Error: Inconsistent procedural steps, such as improper mixing or incorrect solvent volumes, can introduce variability and lead to poor recovery.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues leading to poor recovery of Levo Mepromazine-d3.

Initial Assessment: Troubleshooting Flowchart

The following flowchart provides a logical sequence for troubleshooting low recovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (Rac)-Levomepromazine-d3 hydrochloride | CAS#:1216745-60-6 | Chemsrc [chemsrc.com]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS/MS Method Validation: The Role of Levo Mepromazine-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method validation parameters, with a focus on the use of Levo Mepromazine-d3 as a stable isotope-labeled internal standard (SIL-IS). The selection of an appropriate internal standard is critical for the accuracy and precision of bioanalytical methods, compensating for variability during sample preparation and analysis.[1][2] This document presents experimental data from published studies to aid researchers in the development and validation of robust LC-MS/MS assays for Levo Mepromazine and other related neuropsychotropic drugs.

Performance Comparison of Internal Standards in Antipsychotic Drug Analysis

The ideal internal standard co-elutes with the analyte and exhibits similar ionization and extraction characteristics, thus effectively normalizing for variations.[3][4] Stable isotope-labeled internal standards, such as Levo Mepromazine-d3, are considered the gold standard in LC-MS/MS bioanalysis due to their physicochemical similarity to the analyte.[1][2] The following tables summarize the performance of various internal standards used in the quantification of Levo Mepromazine and other antipsychotics, based on data from several validated methods.

Analyte	Internal Standard	Linearity (ng/mL)	LLOQ (ng/mL)	Matrix	Reference
Levo Mepromazine	Repaglinide	Not Specified	2.26	Human Plasma	[5][6][7]
Levo Mepromazine	Desmethylclomipramine	Not Specified	Not Specified	Human Plasma	[8]
Levo Mepromazine	Loxapine	Not Specified	Not Specified	Human Plasma	[8]
Chlorpromazine	Chlorpromazine-d6	Not Specified	Not Specified	Swine Kidney	[9]

Note: Direct comparative studies for Levo Mepromazine-d3 were not publicly available. The data presented showcases internal standards used in similar matrices for phenothiazine (B1677639) analysis.

Key Validation Parameters: A Comparative Overview

The validation of a bioanalytical method ensures its reliability for the intended application.[10][11][12][13][14] Key parameters include accuracy, precision, recovery, and the lower limit of quantification (LLOQ).

Method	Internal Standard	Accuracy (% Bias)	Precision (% RSD)	Recovery (%)	LLOQ (ng/mL)
Simultaneous Antipsychotic Analysis[5][6][7]	Repaglinide	< 12%	< 12%	82.75 - 100.96	2.26
Multi-residue Veterinary Drug Analysis[9]	Chlorpromazine-d6	Within ±20%	< 15%	Not Specified	Not Specified
71 Neuropsychotropic Drug Screen[15]	Isotope Internal Standards	90% - 110%	< 15%	Not Specified	Not Specified

Experimental Protocols

A detailed experimental protocol for the analysis of Levo Mepromazine in human plasma is outlined below, based on a representative LC-MS/MS method.[5][6][7]

1. Sample Preparation: Solid Phase Extraction (SPE)

• To 500 µL of plasma, add 20 µL of the internal standard solution (e.g., Repaglinide at 1000 ng/mL).

• Vortex the mixture.

• Load the sample onto an Oasis HLB SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol (B129727) in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: Agilent 1200 Series HPLC

• Column: Restek PFP Propyl C18 (50 mm × 2.1 mm, 5 µm)

• Mobile Phase:

  • A: 2 mM Ammonium Formate (pH 2.7)

  • B: Acetonitrile

• Gradient: Start with 95% A, decrease to 5% A over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 800 µL/min

• Injection Volume: 10 µL

• MS System: AB Sciex 4000 QTRAP

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Levo Mepromazine: Precursor Ion > Product Ion (specific m/z values to be determined during method development)

  • Internal Standard: Precursor Ion > Product Ion (specific m/z values to be determined during method development)

Visualizing Method Validation and Drug Action

Bioanalytical Method Validation Workflow

The following diagram illustrates the typical workflow for validating a bioanalytical method in accordance with regulatory guidelines.[10][11][12][13][14]

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. youtube.com [youtube.com]
• 4. cerilliant.com [cerilliant.com]
• 5. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. labs.iqvia.com [labs.iqvia.com]
• 11. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 12. fda.gov [fda.gov]
• 13. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 14. hhs.gov [hhs.gov]
• 15. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods Utilizing Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Levomepromazine, with a focus on the role of Levo Mepromazine-d3 as an internal standard. It is designed to assist in the critical process of cross-validation, ensuring data integrity and consistency when analytical methods are transferred between laboratories or updated. This document outlines detailed experimental protocols, presents comparative data in a structured format, and visualizes key experimental workflows and the relevant biological pathway of Levomepromazine.

Comparative Overview of Analytical Methods for Levomepromazine

The quantification of Levomepromazine in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Levo Mepromazine-d3, is the gold standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, significantly enhancing accuracy and precision. Below is a comparison of typical parameters for two common analytical methods that would be subject to cross-validation.

Table 1: Comparison of Analytical Method Parameters for Levomepromazine Quantification

Parameter	Method A: HPLC-UV	Method B: LC-MS/MS
Instrumentation	High-Performance Liquid Chromatograph with UV Detector	Triple Quadrupole Mass Spectrometer
Internal Standard	Desmethylclomipramine[1]	Levo Mepromazine-d3
Chromatography Column	C8 Reversed-Phase[2]	C18 (e.g., Acquity UPLC BEH C18)
Mobile Phase	Acetonitrile and pH 2.0 phosphate (B84403) buffer with triethylamine (B128534) (29:71, v/v)[2]	Acetonitrile and 0.1% Formic Acid in Water
Flow Rate	1.0 mL/min (representative)	0.4 mL/min
Run Time	~15 min (representative)	~5.5 min[1]
Extraction Method	Solid Phase Extraction (SPE)[2]	Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)
Linearity Range	25 - 800 µg/L	0.1 - 250 ng/mL
Lower Limit of Quantification (LLOQ)	4.1 µg/L	0.1 ng/mL
Accuracy	92-105%	85-115%
Precision (RSD%)	< 5%	< 8.6%

Experimental Protocols

Cross-validation is essential to ensure that data from different analytical methods or laboratories can be reliably compared. A full method validation should be performed for any new analytical method. The primary objective is to demonstrate the reliability of a method for determining an analyte concentration in a specific biological matrix.

Protocol for Cross-Validation of Two Analytical Methods

This protocol outlines the steps for a cross-validation study between two distinct analytical methods (e.g., HPLC-UV and LC-MS/MS) for the quantification of Levomepromazine in human plasma, using the appropriate internal standard for each method.

1. Preparation of Quality Control (QC) Samples:

• Spike a blank biological matrix with known concentrations of Levomepromazine to prepare QC samples at a minimum of three levels: low, medium, and high.

• The concentrations should cover the intended calibration range of both methods.

2. Sample Analysis:

• Divide each QC sample into two aliquots.

• Analyze one set of aliquots using the reference (original) method and the other set using the comparator (new) method.

• A minimum of 20 incurred study samples should also be analyzed by both methods.

3. Data Recording and Analysis:

• Record the concentration of Levomepromazine obtained from each method for every sample.

• Calculate the mean concentration and the percentage difference between the two methods for each sample.

4. Acceptance Criteria:

• The acceptance criteria for cross-validation should be predefined.

• For QC samples, the mean concentration from the comparator method should be within ±20% of the mean concentration from the reference method.

• For incurred samples, at least 67% of the samples should have a percentage difference between the two methods within ±20% of their mean concentration.

Caption: Workflow for the cross-validation of two analytical methods.

Levomepromazine's Mechanism of Action: A Multi-Receptor Antagonist

Levomepromazine's therapeutic effects are attributed to its antagonism of multiple neurotransmitter receptors in the central nervous system. Its antipsychotic effects are primarily due to the blockade of dopamine (B1211576) D2 receptors. Additionally, its interaction with serotonin (B10506) (5-HT2), histamine (B1213489) (H1), alpha-adrenergic, and muscarinic receptors contributes to its sedative, antiemetic, and analgesic properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Levo Mepromazine-d3 vs. Non-Deuterated Standard: A Comparative Performance Guide for Bioanalytical Applications

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of Levo Mepromazine-d3, a deuterated stable isotope-labeled internal standard (SIL-IS), with its non-deuterated counterpart for the quantification of Levo Mepromazine in biological matrices. The focus is on the performance advantages conferred by deuterium (B1214612) substitution in liquid chromatography-mass spectrometry (LC-MS/MS) based assays.

Superior Performance of Deuterated Internal Standards

The primary role of an internal standard is to compensate for variability during the analytical process, including extraction inconsistencies, matrix effects, and fluctuations in instrument response.[1] Deuterated standards like Levo Mepromazine-d3 are considered the "gold standard" because they co-elute with the analyte, meaning they experience the same matrix effects.[1] This co-elution ensures that any suppression or enhancement of the analyte's signal in the mass spectrometer is mirrored by the internal standard, allowing for accurate correction and more reliable quantification.[1]

In contrast, non-deuterated standards, which are typically structural analogs, may have different retention times and be affected differently by the matrix, potentially compromising data quality. The use of a deuterated internal standard generally leads to improved precision, as indicated by a lower coefficient of variation (%CV).

Data Presentation: Expected Performance Comparison

The following table summarizes the expected performance differences between Levo Mepromazine-d3 and a non-deuterated standard in a typical bioanalytical LC-MS/MS assay, based on established principles and data from analogous compounds.

Performance Metric	Levo Mepromazine-d3 (Deuterated IS)	Non-Deuterated Standard (Structural Analog IS)	Rationale
Accuracy	High	Moderate to High	Co-elution with the analyte allows for superior correction of matrix effects.
Precision (%CV)	Low	Moderate	Identical extraction recovery and ionization response lead to less variability.
Matrix Effect	Effectively compensated	Potential for differential matrix effects	Near-identical physicochemical properties ensure both analyte and IS are affected similarly.
Chromatographic Behavior	Co-elutes with Levo Mepromazine	Different retention time	Deuteration causes a negligible shift in retention time, ensuring simultaneous analysis.
Robustness of Assay	High	Moderate	Less susceptible to variations in sample matrix and experimental conditions.
Regulatory Acceptance	Preferred/Gold Standard	Acceptable with thorough validation	Regulatory bodies like the EMA have noted a high prevalence of SIL-IS in submissions.

Experimental Protocols

A robust bioanalytical method for the quantification of Levo Mepromazine in human plasma using LC-MS/MS serves as a foundational protocol. The integration of Levo Mepromazine-d3 as the internal standard is a critical modification for enhanced performance.

Sample Preparation (Solid Phase Extraction - SPE)

• To 500 µL of human plasma, add 50 µL of Levo Mepromazine-d3 internal standard solution (in methanol).

• Vortex the samples for 30 seconds.

• Load the samples onto a pre-conditioned SPE cartridge (e.g., Oasis HLB).

• Wash the cartridge with 1 mL of 5% methanol (B129727) in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 2 mM ammonium (B1175870) formate, pH 2.7) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 800 µL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with a turbo-ion spray interface.

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

  • Levo Mepromazine: Monitor for a specific precursor-to-product ion transition.

  • Levo Mepromazine-d3: Monitor for the corresponding mass-shifted precursor-to-product ion transition.

Mandatory Visualization

Caption: Bioanalytical workflow for quantifying Levo Mepromazine.

Levo Mepromazine is a phenothiazine (B1677639) antipsychotic that exerts its effects by antagonizing multiple neurotransmitter receptors in the central nervous system. Its primary antipsychotic action is attributed to the blockade of dopamine (B1211576) D2 receptors. Additionally, its interaction with serotonin (B10506) (5-HT2), histamine (B1213489) (H1), adrenergic (α1), and muscarinic (M1) receptors contributes to its sedative, antiemetic, and analgesic properties.

Caption: Levo Mepromazine receptor antagonism and effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: Evaluating Levo Mepromazine-d3 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision. This guide provides a comprehensive comparison of the expected performance of Levo Mepromazine-d3 as a stable isotope-labeled internal standard (SIL-IS) against other internal standards, supported by experimental data from analogous compounds. The use of a SIL-IS, such as Levo Mepromazine-d3, is widely regarded as the gold standard in quantitative mass spectrometry-based bioanalysis.[1][2]

The fundamental advantage of a SIL-IS lies in its near-identical physicochemical properties to the analyte of interest. By replacing one or more hydrogen atoms with deuterium, Levo Mepromazine-d3 exhibits the same extraction recovery, ionization efficiency, and chromatographic retention time as native Levo Mepromazine. This co-elution is paramount for compensating for matrix effects, a major source of variability and inaccuracy in LC-MS/MS analysis.[1][3]

Performance Comparison: Linearity and Sensitivity

Analyte	Internal Standard	Linearity Range (ng/mL)	R²	LOQ (ng/mL)	Reference
Risperidone	Risperidone-d4	1–200	0.99	1	[4]
Olanzapine	Olanzapine-d3	Not Specified	>0.99	Not Specified
Quetiapine	Quetiapine-d8	Not Specified	>0.99	Not Specified
Haloperidol	Haloperidol-d4	Not Specified	>0.99	Not Specified
Clozapine	Clozapine-d3	Not Specified	>0.99	Not Specified

Table 1: Performance of Deuterated Internal Standards for Antipsychotic Drug Analysis. The use of deuterated internal standards consistently yields excellent linearity (R² > 0.99) and low limits of quantification, demonstrating the robustness of this approach.

In contrast, methods employing structural analogue internal standards may exhibit greater variability due to differences in physicochemical properties, leading to potential inaccuracies in quantification.

Experimental Protocol: A Typical Bioanalytical Workflow

The following is a generalized experimental protocol for the quantification of an analyte in a biological matrix using a deuterated internal standard, such as Levo Mepromazine-d3, by LC-MS/MS.

1. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Add 10 µL of the Levo Mepromazine-d3 internal standard stock solution.

• Add 300 µL of a precipitating agent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the clear supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and Levo Mepromazine-d3 would be determined through infusion and optimization.

Visualizing the Workflow and Rationale

To illustrate the process and the underlying logic, the following diagrams are provided.

Caption: A typical workflow for a bioanalytical assay using a deuterated internal standard.

The rationale for using a stable isotope-labeled internal standard is centered on its ability to perfectly mimic the analyte during the analytical process, thereby correcting for any variations.

Caption: The principle of using a stable isotope-labeled internal standard.

Conclusion

The use of Levo Mepromazine-d3 as an internal standard in the quantitative analysis of Levo Mepromazine offers significant advantages over other methods. Its near-identical physicochemical properties ensure that it effectively compensates for variations in sample preparation and instrumental analysis, particularly matrix effects. This leads to improved accuracy, precision, and robustness of the bioanalytical method. While direct experimental data for Levo Mepromazine-d3 is not yet widely published, the extensive evidence from the use of other deuterated antipsychotic standards strongly supports its suitability as the gold standard for high-quality bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. UHPLC-MS/MS for Antipsychotic Drug Monitoring: A Systematic Review of Clinical and Analytical Performance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-laboratory Quantification of Levomepromazine

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of levomepromazine (B1675116) in biological matrices is critical for pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology. This guide provides a comparative overview of various analytical methods, summarizing their performance data and detailing their experimental protocols. While no dedicated, large-scale inter-laboratory comparison studies for levomepromazine were identified in the public domain, this guide synthesizes data from independent method validation studies to offer a baseline for laboratory performance evaluation.

Comparative Performance of Analytical Methods

The accurate measurement of levomepromazine has been accomplished using several analytical techniques, primarily chromatography-based methods. High-performance liquid chromatography (HPLC) coupled with various detectors and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common approaches. The following tables summarize the performance characteristics of different published methods for levomepromazine quantification in human serum or plasma.

Method	Matrix	Linearity Range (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Precision (%RSD)	Accuracy (%)	Extraction Recovery (%)
HPLC-Coulometric Detection [1]	Human Serum	Not explicitly stated, but r² > 0.99 was achieved	0.2	Within 8.1%	± 7%	> 85%
HPLC-UV [2]	Human Serum & Breast Milk	10 - 300	Not explicitly stated (LLOQ is 10)	Not explicitly stated	Not explicitly stated	86.9 - 103.9% (serum) 92.5 - 99.1% (milk)
LC-MS/MS [3]	Human Plasma	Not explicitly stated for levomepromazine, but r² > 0.999 was achieved for co-analytes	4.1 µg/L (4.1 ng/mL)	< 5%	95 - 105%	85 - 110%
Spectrophotometry [4]	Pharmaceuticals	3 - 150 µg/mL	2.85 µg/mL	1.24%	-0.02% (bias)	Not Applicable

Note: The spectrophotometric method was developed for pharmaceutical formulations and not biological matrices, hence its inclusion for comparative purposes of the analytical technique itself.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical assays. Below are summaries of the experimental protocols for the key methods cited.

High-Performance Liquid Chromatography with Coulometric Electrochemical Detection[1]

• Sample Preparation: Liquid-liquid extraction of alkalinized serum with n-heptane-isoamylalcohol.

• Chromatographic Separation:

  • Column: Nucleosil CN column.

  • Mobile Phase: Acetonitrile-pyridine-sodium acetate (B1210297) buffer (Isocratic elution).

• Detection: Dual coulometric analytical cell operating in the oxidative screen mode.

High-Performance Liquid Chromatography with UV Detection

• Sample Preparation: Solid-phase extraction using a Sep-Pak C18 cartridge.

• Chromatographic Separation:

  • Column: C8 bonded reversed-phase column.

• Detection: UV absorbance at 254 nm.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation: Liquid-liquid extraction with hexane/dichloromethane (73:27, v/v).

• Chromatographic Separation:

  • Column: Luna C18(2) (100 x 2.1 mm) analytical column.

  • Elution: Gradient elution.

• Detection: Tandem mass spectrometry on an ion trap mass spectrometer.

Generalized Workflow for Inter-laboratory Comparison

An inter-laboratory comparison, also known as a proficiency test, is essential to ensure that different laboratories can achieve comparable results for the same sample. The following diagram illustrates a generalized workflow for conducting an inter-laboratory comparison for levomepromazine quantification.

A generalized workflow for an inter-laboratory comparison study.

Signaling Pathway (Receptor Antagonism) of Levomepromazine

Levomepromazine is an antipsychotic that exerts its effects by acting as an antagonist at various neurotransmitter receptors. This broad spectrum of activity contributes to its therapeutic effects and side-effect profile.

Receptor antagonism profile of levomepromazine.

References

• 1. Quantification of chlorprothixene, levomepromazine and promethazine in human serum using high-performance liquid chromatography with coulometric electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High performance liquid chromatographic determination of levomepromazine in human breast milk and serum using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Gold Standard for Method Robustness: A Comparative Guide to Levo Mepromazine-d3

For researchers, scientists, and drug development professionals, the assurance of analytical method robustness is a cornerstone of reliable and reproducible data. In the quantitative analysis of pharmaceuticals, particularly in complex biological matrices, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of Levo Mepromazine-d3, a deuterated internal standard, against its non-deuterated counterparts, underscoring its superior performance in establishing method robustness. Supported by experimental data and detailed protocols, this document serves as a vital resource for laboratories striving for the highest standards of analytical excellence.

The integrity of pharmacokinetic and bioequivalence studies hinges on the ability of an analytical method to remain unaffected by minor variations in experimental conditions. An ideal internal standard (IS) should mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection, thereby compensating for any potential variability. Levo Mepromazine-d3, a stable isotope-labeled version of Levo Mepromazine, offers a near-perfect solution by co-eluting with the analyte and experiencing identical matrix effects, a significant advantage over structural analogs.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard like Levo Mepromazine-d3 significantly enhances the precision and accuracy of the analytical method. Non-deuterated internal standards, often structural analogs of the analyte, may exhibit different chromatographic behavior and ionization efficiencies, leading to less reliable quantification.

Performance Parameter	Levo Mepromazine-d3 (Deuterated IS)	Structural Analog (Non-Deuterated IS)	Key Advantages of Levo Mepromazine-d3
Co-elution with Analyte	Near-identical retention time	Different retention time	More accurate compensation for matrix effects that can vary during the chromatographic run.
Matrix Effect Compensation	High	Moderate to Low	Minimizes the impact of sample matrix components on ionization, reducing variability in results.
Precision (%RSD)	< 5%	5-15%	Tighter control over analytical variability leads to more reproducible data.
Accuracy (%Bias)	< ±5%	< ±15%	Closer agreement between measured and true values, ensuring the reliability of the data.
Recovery	Tracks analyte recovery effectively	May not accurately reflect analyte recovery	Provides a more accurate measure of analyte concentration, irrespective of extraction efficiency variations.

Experimental Protocol: Robustness Study of Levo Mepromazine Analysis using LC-MS/MS

This protocol outlines a systematic approach to evaluate the robustness of an LC-MS/MS method for the quantification of Levo Mepromazine in human plasma, utilizing Levo Mepromazine-d3 as the internal standard.

Objective: To assess the method's capacity to remain unaffected by small, deliberate variations in key analytical parameters.

Materials:

• Levo Mepromazine reference standard

• Levo Mepromazine-d3 internal standard

• Control human plasma

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

Equipment:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

• Analytical balance

• Centrifuge

• Vortex mixer

• Pipettes

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of Levo Mepromazine (1 mg/mL) and Levo Mepromazine-d3 (1 mg/mL) in methanol.

  • Prepare a series of working standard solutions of Levo Mepromazine by serial dilution of the stock solution.

  • Prepare a working internal standard solution of Levo Mepromazine-d3 (100 ng/mL) in 50% methanol.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 20 µL of the Levo Mepromazine-d3 working solution (100 ng/mL) and vortex briefly.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

• LC-MS/MS Conditions (Nominal):

  • LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS Detection: Multiple Reaction Monitoring (MRM) mode

    • Levo Mepromazine: Q1/Q3 transition (e.g., m/z 330.2 -> 100.1)

    • Levo Mepromazine-d3: Q1/Q3 transition (e.g., m/z 333.2 -> 103.1)

• Robustness Parameters and Variations:

  • A set of quality control (QC) samples at low and high concentrations will be analyzed under the nominal conditions and with the following deliberate variations:

    • Flow Rate: ± 0.02 mL/min (0.38 and 0.42 mL/min)

    • Column Temperature: ± 2°C (38°C and 42°C)

    • Mobile Phase Composition (%B): ± 2% of the initial and final organic phase percentage in the gradient.

    • Mobile Phase pH (Aqueous): ± 0.2 units (by adjusting formic acid concentration)

• Data Analysis:

  • Calculate the concentrations of Levo Mepromazine in the QC samples for each experimental condition.

  • Determine the percent relative standard deviation (%RSD) and the percent deviation from the nominal value for each parameter.

  • The method is considered robust if the %RSD for the replicate analyses under each condition is within 15% and the mean concentration is within 15% of the nominal concentration.

Visualizing the Workflow

A Comparative Guide to the Metabolism of Levomepromazine and Levo Mepromazine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabolism of levomepromazine (B1675116) and its deuterated analog, Levo Mepromazine-d3. While direct comparative experimental data for Levo Mepromazine-d3 is limited in publicly available literature, this document synthesizes established knowledge of levomepromazine metabolism with the principles of the kinetic isotope effect (KIE) to offer a scientifically grounded overview for research and drug development purposes.

Introduction

Levomepromazine is a phenothiazine (B1677639) antipsychotic with a well-characterized metabolic profile primarily involving oxidation and demethylation. Levo Mepromazine-d3 is a stable isotope-labeled version of levomepromazine, where three hydrogen atoms on the methoxy (B1213986) group have been replaced with deuterium (B1214612). This substitution can potentially alter the drug's metabolic fate due to the kinetic isotope effect, where the heavier deuterium atom can lead to a slower rate of bond cleavage during metabolism.[1][2] Understanding these differences is crucial for its use as an internal standard in analytical methods and for exploring its potential therapeutic advantages.

Metabolic Pathways of Levomepromazine

The metabolism of levomepromazine is extensive and primarily occurs in the liver. The two major initial metabolic pathways are 5-sulfoxidation and N-demethylation, catalyzed predominantly by the cytochrome P450 (CYP) enzyme system.[3] Subsequent hydroxylation and glucuronidation reactions also contribute to its biotransformation.[4][5]

Key Metabolites of Levomepromazine:

• Levomepromazine sulfoxide

• N-desmethyl-levomepromazine

• O-desmethyl-levomepromazine

• Hydroxylated metabolites (e.g., 3-hydroxy-levomepromazine, 7-hydroxy-levomepromazine)[4][5]

• Conjugated metabolites (glucuronides)[4]

Comparative Metabolism: Levomepromazine vs. Levo Mepromazine-d3

The deuteration in Levo Mepromazine-d3 is at the O-methyl group. This position is a site of O-demethylation, a metabolic pathway of levomepromazine. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower rate of enzymatic cleavage.[6]

Expected Impact of Deuteration:

• O-demethylation: The rate of O-demethylation of Levo Mepromazine-d3 is expected to be slower than that of levomepromazine due to the kinetic isotope effect. This could lead to a lower formation of the O-desmethyl-levomepromazine metabolite.

• Metabolic Shunting: A decrease in the rate of one metabolic pathway can lead to an increase in the flux through alternative pathways. Therefore, a reduction in O-demethylation of Levo Mepromazine-d3 might result in a higher proportion of metabolites formed through 5-sulfoxidation and N-demethylation.[2]

• Overall Clearance: The overall metabolic clearance of Levo Mepromazine-d3 may be reduced compared to levomepromazine if O-demethylation is a significant contributor to its total clearance.

Data Presentation

As no direct comparative quantitative data was found, the following table summarizes the key enzymes involved in the primary metabolic pathways of levomepromazine. This information is critical for designing and interpreting metabolism studies for both compounds.

Metabolic Pathway	Primary Enzyme(s)	Contribution at Therapeutic Concentrations
5-Sulfoxidation	CYP3A4	Major
CYP1A2	Minor
N-Demethylation	CYP3A4	Major

Experimental Protocols

Below are detailed methodologies for key experiments used to characterize the metabolism of levomepromazine, which can be adapted for comparative studies with Levo Mepromazine-d3.

In Vitro Metabolism using Human Liver Microsomes

This protocol is designed to identify the metabolites of a test compound and the enzymes responsible for their formation.

Materials:

• Human liver microsomes (pooled from multiple donors)

• Levomepromazine and/or Levo Mepromazine-d3

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (e.g., 0.1 M potassium phosphate, pH 7.4)

• Incubator (37°C)

• Quenching solution (e.g., ice-cold acetonitrile)

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound (levomepromazine or Levo Mepromazine-d3) in a suitable solvent (e.g., methanol (B129727) or DMSO).

• In a microcentrifuge tube, combine human liver microsomes (final protein concentration typically 0.2-1 mg/mL), phosphate buffer, and the test compound at the desired concentration.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the parent compound and metabolites using a validated LC-MS/MS method.

Reaction Phenotyping with Recombinant CYP Isoforms

This protocol helps to identify the specific CYP enzymes involved in the metabolism of a compound.

Materials:

• Recombinant human CYP isoforms (e.g., CYP3A4, CYP1A2, CYP2D6, etc.) expressed in a suitable system (e.g., baculovirus-infected insect cells)

• The same materials as for the human liver microsome experiment.

Procedure:

• Follow the same general procedure as the human liver microsome assay.

• Instead of human liver microsomes, use individual recombinant CYP isoforms.

• Incubate the test compound with each CYP isoform separately.

• Analyze the formation of metabolites for each reaction to determine which enzymes are capable of metabolizing the compound.

Visualizations

Levomepromazine Metabolism Signaling Pathway

Caption: Primary metabolic pathways of levomepromazine.

Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for in vitro drug metabolism studies.

References

• 1. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 2. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic deuterium isotope effects on the N-demethylation of tertiary amides by cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Metabolism of levomepromazine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]

The Gold Standard in Bioanalysis: Justifying the Use of Levo Mepromazine-d3 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Levo Mepromazine, the choice of an appropriate internal standard is paramount to ensure data integrity, accuracy, and regulatory compliance. This guide provides a comprehensive comparison of using a deuterated internal standard, specifically Levo Mepromazine-d3, against non-deuterated alternatives, supported by experimental data and established analytical principles.

The use of a stable isotope-labeled (SIL) internal standard is widely recognized as the "gold standard" in quantitative mass spectrometry.[1][2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) advocate for the use of SIL internal standards to enhance the accuracy and precision of bioanalytical methods.[3] Levo Mepromazine-d3, a deuterated form of Levo Mepromazine, offers significant advantages over structural analogs or other non-deuterated compounds as an internal standard. By incorporating three deuterium (B1214612) atoms, Levo Mepromazine-d3 is chemically almost identical to the analyte of interest but is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[4][5]

The primary justification for using a deuterated internal standard lies in its ability to mimic the analyte throughout the entire analytical process, from sample extraction to detection. This co-eluting behavior ensures that any variations, such as sample loss during preparation, injection volume inconsistencies, or matrix-induced ion suppression or enhancement, affect both the analyte and the internal standard equally. This proportional tracking allows for a highly accurate and precise correction, leading to more reliable quantification.

Comparative Analysis: Levo Mepromazine-d3 vs. Non-Deuterated Internal Standard

To illustrate the practical advantages of a deuterated internal standard, this guide contrasts the expected performance of Levo Mepromazine-d3 with a validated LC-MS/MS method that utilizes a non-deuterated internal standard, repaglinide, for the quantification of Levo Mepromazine in human plasma.

Data Presentation

The following table summarizes the validation data from a published study using a non-deuterated internal standard for Levo Mepromazine quantification and presents the expected improvements when using Levo Mepromazine-d3.

Performance Metric	Levo Mepromazine with Non-Deuterated IS (Repaglinide)	Expected Performance with Levo Mepromazine-d3	Justification for Improvement
Linearity (Correlation Coefficient)	>0.99	>0.99	Both methods can achieve excellent linearity.
Accuracy (% Bias)	Within ±15%	Expected to be consistently closer to nominal values	Deuterated IS better compensates for matrix effects and extraction variability.[1]
Precision (% CV)	<15%	Expected to be consistently lower	Co-elution of analyte and IS minimizes variability.[1]
Recovery (%)	82.75% - 100.96%	Similar, but less critical for accuracy	The ratio of analyte to IS is the key measurement, compensating for incomplete but consistent recovery.
Matrix Effect	Potential for differential effects	Minimized due to identical physicochemical properties	Analyte and deuterated IS experience the same ion suppression/enhancement.

Data for the non-deuterated internal standard method is derived from a study on the simultaneous determination of several antipsychotics in human plasma.

Experimental Protocols

Protocol 1: Quantification of Levo Mepromazine using a Non-Deuterated Internal Standard (Repaglinide)

This protocol is adapted from a validated method for the simultaneous determination of several antipsychotic drugs in human plasma.

1. Sample Preparation (Solid-Phase Extraction)

• To 500 µL of plasma, add 20 µL of the internal standard solution (repaglinide, 1000 ng/mL).

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 1 minute.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Chromatographic Column: Restek PFP Propyl C18 (50 mm x 2.1 mm, 5 µm)

• Mobile Phase: Gradient elution with A) 2 mM ammonium (B1175870) formate (B1220265) (pH 2.7) and B) acetonitrile.

• Flow Rate: 800 µL/min

• Injection Volume: 10 µL

• Mass Spectrometry: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

• MRM Transitions:

  • Levo Mepromazine: Precursor ion > Product ion (specific m/z values to be optimized)

  • Repaglinide (IS): Precursor ion > Product ion (specific m/z values to be optimized)

Protocol 2: Recommended Protocol for Quantification of Levo Mepromazine using Levo Mepromazine-d3 Internal Standard

This proposed protocol adapts the above method for use with a deuterated internal standard.

1. Sample Preparation

• To 500 µL of plasma, add 20 µL of Levo Mepromazine-d3 internal standard solution (concentration to be optimized, e.g., 100 ng/mL).

• Follow the same solid-phase extraction procedure as in Protocol 1.

2. LC-MS/MS Analysis

• Utilize the same LC conditions as in Protocol 1 to ensure co-elution of Levo Mepromazine and Levo Mepromazine-d3.

• Mass Spectrometry:

  • MRM Transitions:

    • Levo Mepromazine: Precursor ion > Product ion

    • Levo Mepromazine-d3: Precursor ion (M+3) > Product ion (optimized for the deuterated compound)

Visualizing the Rationale

The following diagrams illustrate the principles behind using a deuterated internal standard and the analytical workflow.

Caption: Workflow for bioanalysis using a deuterated internal standard.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. theclinivex.com [theclinivex.com]
• 5. Levomepromazine Maleate Impurity D | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

Safety & Regulatory Compliance

Navigating the Disposal of Levo Mepromazine-d3 in a Laboratory Setting: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe and compliant disposal of Levo Mepromazine-d3, ensuring the protection of personnel and the environment.

Regulatory Framework

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). While Levo Mepromazine is not currently listed as a federally controlled substance by the Drug Enforcement Administration (DEA), state and local regulations may vary. It is imperative to consult your institution's Environmental Health and Safety (EHS) department and review local regulations before proceeding with any disposal protocol.

**Step-by-Step Disposal Protocol for Levo Mepromazine-d3

This protocol outlines the necessary steps for the proper disposal of Levo Mepromazine-d3 from the point of generation to final removal from the laboratory.

Step 1: Waste Characterization

The first crucial step is to determine if the Levo Mepromazine-d3 waste is hazardous. A waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics:

• Ignitability: Flashpoint less than 140°F.

• Corrosivity: pH less than or equal to 2, or greater than or equal to 12.5.

• Reactivity: Unstable under normal conditions, may react with water, or can generate toxic gases.

• Toxicity: Harmful if ingested or absorbed.

Consult the Safety Data Sheet (SDS) for Levo Mepromazine-d3 to assess these characteristics. If an SDS for the deuterated form is unavailable, the SDS for Levo Mepromazine can be used as a reference, as the deuteration is unlikely to significantly alter the hazardous characteristics.

Step 2: Segregation and Containerization

Proper segregation of chemical waste is essential to prevent dangerous reactions.

• Do not mix Levo Mepromazine-d3 waste with incompatible materials. For instance, avoid mixing it with strong oxidizing agents.

• Use a dedicated and compatible waste container . A high-density polyethylene (B3416737) (HDPE) or glass container with a secure, leak-proof lid is generally suitable.

• The container must be in good condition, free from cracks or leaks.

Step 3: Labeling

Accurate labeling of waste containers is a strict regulatory requirement.

• The label must clearly state "Hazardous Waste."

• Identify the contents as "Levo Mepromazine-d3" and list any other constituents in the waste stream (e.g., solvents).

• Indicate the approximate concentration or percentage of each component.

• Include the full name of the principal investigator and the laboratory location (building and room number).

• Affix the appropriate hazard pictograms as indicated by the SDS (e.g., skull and crossbones for acute toxicity, environment pictogram for aquatic toxicity).

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.

• Waste containers in the SAA must be kept closed at all times , except when adding waste.

• Store the waste container in a secondary containment bin to prevent spills.

• Regularly inspect the SAA for any signs of leaks or container degradation.

Step 5: Requesting Waste Pickup

Once the waste container is full or has been in the SAA for the maximum allowable time (as per your institution's policy), a waste pickup must be requested.

• Contact your institution's EHS department to schedule a pickup.

• Follow their specific procedures for pickup requests, which may involve an online form or a phone call.

• Do not move hazardous waste from one SAA to another.

Quantitative Data Summary

The following table summarizes key quantitative limits and timelines for hazardous waste management in a laboratory setting. These are general guidelines, and specific institutional and local regulations may differ.

Parameter	Regulatory Limit/Guideline
Maximum Hazardous Waste in SAA	55 gallons of hazardous waste or 1 quart of acutely toxic waste (P-listed).[1]
Time Limit for Full Container in SAA	Must be removed within 3 calendar days of reaching the maximum volume.[1][2]
Maximum Storage Time in SAA	Partially filled containers can remain in the SAA for up to one year.[2]
pH for Corrosivity	≤ 2 or ≥ 12.5.[1]
Flash Point for Ignitability	< 140°F.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Levo Mepromazine-d3 should be designed with waste minimization in mind. This can include:

• Microscale experiments: Using the smallest possible quantities of the compound.

• Careful planning: Accurately calculating the required amounts to avoid excess.

• Substitution: If possible, using a less hazardous alternative.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of Levo Mepromazine-d3.

Caption: Decision workflow for the disposal of Levo Mepromazine-d3.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of Levo Mepromazine-d3, fostering a culture of safety and environmental responsibility within the laboratory.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Operational Guide for Handling Levo Mepromazine-d3

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Levo Mepromazine-d3. The following procedures are designed to ensure the safe handling, storage, and disposal of this potent pharmaceutical compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during the handling of Levo Mepromazine-d3. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for procedures with a high potential for aerosol or dust generation.[1][6]
Reusable Half or Full-Facepiece Respirator	Should be used with P100/FFP3 particulate filters. A proper fit test is mandatory.[1]
Disposable Respirators (e.g., N95)	May be suitable for low-risk activities but are not recommended as the primary respiratory protection when handling potent compounds.[1]
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer glove should be changed immediately if contaminated and at regular intervals.[1]
Body Protection	Disposable Coveralls	Materials such as Tyvek® are recommended to protect against chemical splashes and fine particles.[1]
Dedicated Lab Coat	Should be worn over personal clothing and laundered professionally. Disposable lab coats are a suitable alternative.
Eye Protection	Chemical Splash Goggles or a Face Shield	Goggles should provide a complete seal around the eyes. A face shield can be worn in addition to goggles for enhanced protection.[7]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.

Engineering Controls

To further minimize exposure, the use of engineering controls is critical.

• Containment: Handling of potent compounds like Levo Mepromazine-d3 should be performed within a containment system, such as a barrier isolator or a glove box.[2][8] For less hazardous operations, a certified chemical fume hood may be appropriate.

• Ventilation: Ensure adequate ventilation in all areas where the compound is handled and stored.[4] This includes both local exhaust ventilation (LEV) and general room ventilation.[5]

Handling and Storage Procedures

• Weighing and Transfer: All weighing and transferring of powdered Levo Mepromazine-d3 should be conducted within a containment system to prevent the generation and dispersal of dust.[1]

• Solution Preparation: When preparing solutions, add the solvent to the solid to minimize splashing. Keep containers covered whenever possible.[1]

• Storage: Store Levo Mepromazine-d3 in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[9][10]

• Avoidance: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[4]

Spill Management and Disposal

In the event of a spill, immediately evacuate the area and alert others. Only trained personnel with appropriate PPE should clean up the spill using a designated spill kit. All contaminated materials must be collected and disposed of as hazardous waste.[1]

Unused Levo Mepromazine-d3 and any waste generated from its use should be disposed of in accordance with local, state, and federal regulations.[9] It is recommended to consult with your institution's environmental health and safety department for specific guidance. Returning unused medication to a pharmacy for safe disposal is also an option.[11]

Experimental Workflow for Safe Handling

The following diagram illustrates the general workflow for safely handling Levo Mepromazine-d3 in a laboratory setting.

Caption: Workflow for Safe Handling of Levo Mepromazine-d3.

Emergency Response Protocol for Accidental Exposure

This diagram outlines the immediate steps to take in case of accidental exposure to Levo Mepromazine-d3.

Caption: Emergency Response for Accidental Exposure.

References

• 1. benchchem.com [benchchem.com]
• 2. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 3. Safe Handling of Highly Potent Substances - GMP Journal [gmp-journal.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sds.edqm.eu [sds.edqm.eu]
• 6. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. witpress.com [witpress.com]
• 9. medsafe.govt.nz [medsafe.govt.nz]
• 10. medicines.org.uk [medicines.org.uk]
• 11. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]